4-(Chloromethyl)-3,5-dimethylpyridine

Core Science & Biosynthesis

The Definitive Technical Guide on 4-(Chloromethyl)-3,5-dimethylpyridine: Reactivity, Protocols, and Application in Drug Design

Executive Summary & Contextual Grounding

In the landscape of pharmaceutical intermediates, halomethylpyridines are indispensable building blocks. While the 2-isomer is famously utilized as a primary intermediate in the synthesis of proton pump inhibitors (PPIs) like [1], its positional isomer—4-(chloromethyl)-3,5-dimethylpyridine —offers uniquely tailored steric and electronic properties.

In my tenure optimizing synthetic routes for late-stage active pharmaceutical ingredients (APIs), I have frequently observed that the successful utilization of halomethylpyridines hinges entirely on controlling their dual nature: they are simultaneously potent electrophiles and competent nucleophiles. This guide deconstructs the chemical behavior of 4-(chloromethyl)-3,5-dimethylpyridine, providing field-proven, self-validating protocols to ensure high-yield functionalization without the common pitfalls of degradation or polymerization.

Molecular Architecture & Quantitative Data

The reactivity of 4-(chloromethyl)-3,5-dimethylpyridine is dictated by a distinct push-pull electronic system. The electron-withdrawing pyridine nitrogen significantly enhances the electrophilicity of the benzylic carbon at the 4-position. Concurrently, the 3,5-dimethyl groups provide localized steric shielding, which modulates the rate of nucleophilic substitution ( SN​2 ) and increases the overall lipophilicity of the scaffold.

To ensure standardization across your workflows, the core physical and chemical properties are summarized below. Note that structural and safety data for related halomethylpyridines underscore the absolute necessity of handling these compounds as their hydrochloride salts to prevent degradation[2].

Quantitative Data: Physical and Chemical Properties

Property	Value	Analytical & Synthetic Significance
IUPAC Name	4-(Chloromethyl)-3,5-dimethylpyridine	Core nomenclature for regulatory filings.
Molecular Formula	C8​H10​ClN	Base formula for mass spectrometry (M+H: 156.05).
Molecular Weight	155.62 g/mol (Base) / 192.09 g/mol (HCl)	Crucial for accurate stoichiometric calculations[3].
Physical State	Off-white crystalline solid (HCl salt)	Indicates purity; discoloration implies premature degradation.
Solubility	DCM, DMF, DMSO, MeOH (Base); Water (HCl)	Dictates solvent choice for biphasic or polar aprotic SN​2 workflows.
pKa (Conjugate Acid)	~6.2 (Predicted)	Determines the pH required for in situ free-basing during alkylation.

Chemical Reactivity & Mechanistic Profiling

A critical failure point I frequently observe in drug development workflows is the mishandling of the electrophile. The free base form of 4-(chloromethyl)-3,5-dimethylpyridine is highly unstable at room temperature. Because the molecule contains both a highly electrophilic chloromethyl group and a nucleophilic pyridine nitrogen, it is prone to rapid intermolecular self-alkylation , forming intractable quaternary ammonium polymers.

The Causality of Salt Formation: To arrest this degradation pathway, the compound must be synthesized, isolated, and stored as a hydrochloride (HCl) salt. Protonation of the pyridine nitrogen neutralizes its nucleophilicity, rendering the molecule completely stable for long-term storage. Standard reference materials for these pyridine derivatives confirm their stability profiles when stored appropriately as salts[4].

Caption: Reactivity control and mitigation of self-alkylation via salt formation.

Field-Proven Experimental Protocols

Every protocol described below is designed as a self-validating system . By incorporating specific checkpoints, you can verify the integrity of the reaction in real-time without waiting for post-reaction LC-MS analysis.

Protocol 1: Synthesis of 4-(Chloromethyl)-3,5-dimethylpyridine HCl

• Objective: Convert 3,5-dimethylpyridin-4-ylmethanol to the stable chloromethyl hydrochloride salt.

• Causality & Rationale: We utilize thionyl chloride ( SOCl2​ ) in anhydrous dichloromethane (DCM). This reagent generates SO2​ and HCl gases as byproducts, which serve a dual purpose: they drive the reaction forward entropically and automatically form the required HCl salt of the product. This completely eliminates the need for an aqueous workup, which would risk hydrolyzing the highly reactive chloromethyl group back to the alcohol.

Step-by-Step Methodology:

• Preparation: Charge a dry, nitrogen-flushed round-bottom flask with 3,5-dimethylpyridin-4-ylmethanol (1.0 eq) and anhydrous DCM (10 volumes).

• Thermal Control: Cool the solution to 0–5 °C using an ice-water bath. (Causality: The chlorination is highly exothermic; thermal control prevents charring and side-product formation).

• Reagent Addition: Add SOCl2​ (1.5 eq) dropwise over 30 minutes.

  • Validation Checkpoint 1: Observe controlled gas evolution. A lack of bubbling indicates compromised, deactivated SOCl2​ .

• Reaction: Remove the ice bath, allowing the mixture to warm to room temperature. Stir for 2 hours.

  • Validation Checkpoint 2: Quench a 10 µL aliquot in 1 mL of methanol. LC-MS should reveal the mass of the methyl ether derivative (M+H: 152.1), confirming the intermediate chloromethyl group is formed and highly reactive.

• Isolation: Concentrate the mixture under reduced pressure to remove DCM and excess SOCl2​ . Triturate the resulting viscous residue with cold methyl tert-butyl ether (MTBE).

• Filtration: Filter the resulting precipitate under a nitrogen blanket, wash with cold MTBE, and dry in vacuo to afford the product as an off-white solid.

Protocol 2: N-Alkylation Workflow (API Construction)

• Objective: Utilize the synthesized building block to alkylate a secondary amine nucleophile.

• Causality & Rationale: The free base must be generated in situ in the presence of the target nucleophile. We use potassium carbonate ( K2​CO3​ ) in dimethylformamide (DMF). The heterogeneous nature of K2​CO3​ ensures a slow, controlled release of the free base, preventing a spike in concentration that would lead to self-polymerization.

Step-by-Step Methodology:

• Activation: Suspend the target amine nucleophile (1.0 eq) and finely milled K2​CO3​ (3.0 eq) in anhydrous DMF (5 volumes). Stir for 15 minutes.

• Coupling: Add 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride (1.1 eq) in three equal portions over 30 minutes at room temperature.

• Heating: Elevate the temperature to 40 °C and stir for 4–6 hours.

  • Validation Checkpoint 1: Monitor via TLC (UV 254 nm). The highly mobile chloromethyl spot should disappear, replaced by a more polar product spot.

• Workup: Quench the reaction with ice water (15 volumes) and extract with ethyl acetate (3 x 5 volumes).

  • Validation Checkpoint 2: Check the pH of the aqueous layer; it must remain >8 to ensure the amine wasn't deactivated by the HCl salt.

• Purification: Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF) and brine, dry over Na2​SO4​ , and concentrate for downstream purification.

Caption: Synthetic workflow and downstream application of 4-(chloromethyl)-3,5-dimethylpyridine.

Analytical Characterization Signatures

When validating the synthesized 4-(chloromethyl)-3,5-dimethylpyridine HCl, rely on the following spectroscopic signatures:

• 1 H NMR (400 MHz, CDCl3​ ):

  • δ ~8.50 ppm (s, 2H) - Pyridine protons at the 2 and 6 positions. Their equivalence confirms the symmetry of the 4-substituted isomer.

  • δ ~4.75 ppm (s, 2H) - The benzylic chloromethyl protons. A shift upfield indicates premature hydrolysis to the alcohol.

  • δ ~2.45 ppm (s, 6H) - The 3,5-dimethyl protons.

• Mass Spectrometry (ESI+): Expect a base peak at m/z 156.05 ( [M+H]+ ) with a characteristic 3:1 isotopic pattern at m/z 158.05, confirming the presence of a single chlorine atom.

References

• [3] Title: 2-(CHLOROMETHYL)-3,5-DIMETHYLPYRIDINE | Source: Global Substance Registration System (GSRS) | URL: [Link]

• [2] Title: PubChem Compound Summary for CID 21273334 | Source: National Center for Biotechnology Information | URL: [Link]

Sources

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• 3. GSRS [gsrs.ncats.nih.gov]
• 4. 2-(Chloromethyl)-3,5-dimethylpyridine Hydrochloride [lgcstandards.com]

solubility profile of 4-(chloromethyl)-3,5-dimethylpyridine in organic solvents

An In-depth Technical Guide to the Solubility Profile of 4-(Chloromethyl)-3,5-dimethylpyridine and its Analogs in Organic Solvents

Executive Summary

A comprehensive understanding of the solubility of substituted pyridines is paramount for their effective utilization in pharmaceutical synthesis and drug development. This guide provides an in-depth analysis of the solubility profile of 4-(chloromethyl)-3,5-dimethylpyridine and its commercially significant analog, 2-(chloromethyl)-4-methoxy-3,5-dimethylpyridine hydrochloride. Due to a scarcity of public data on the former, this guide will leverage the available information for its methoxy-substituted counterpart as a primary exemplar to illustrate the core principles and experimental methodologies. We will explore the physicochemical properties, theoretical underpinnings of solubility, and a detailed, field-proven protocol for its experimental determination. This document is intended for researchers, scientists, and drug development professionals who require a robust understanding of solubility for process optimization, purification, and formulation.

Introduction: The Critical Role of Solubility in Pyridine Intermediates

Substituted pyridines are fundamental building blocks in the synthesis of a vast array of pharmaceutical compounds.[1] The compound 2-(chloromethyl)-4-methoxy-3,5-dimethylpyridine, for instance, is a key intermediate in the production of proton pump inhibitors like omeprazole.[2] The solubility of such intermediates in various organic solvents is a critical physical property that dictates the efficiency of synthesis, the effectiveness of purification techniques like crystallization, and the overall economics of the manufacturing process.[3][4] An improperly chosen solvent can lead to low yields, impure final products, and difficulties in handling and formulation.

This guide will provide a comprehensive overview of the factors governing the solubility of these complex pyridine derivatives. We will begin by examining the known physicochemical properties of 2-(chloromethyl)-4-methoxy-3,5-dimethylpyridine hydrochloride, followed by a detailed, step-by-step methodology for the experimental determination of its solubility.

Physicochemical Properties of 2-(Chloromethyl)-4-methoxy-3,5-dimethylpyridine Hydrochloride

A foundational understanding of a compound's physicochemical properties is essential for predicting its solubility. The following table summarizes the key properties of 2-(chloromethyl)-4-methoxy-3,5-dimethylpyridine hydrochloride.

Property	Value	Source
Chemical Name	2-(Chloromethyl)-4-methoxy-3,5-dimethylpyridine hydrochloride	[5][6]
CAS Number	86604-75-3	[5]
Molecular Formula	C₉H₁₂ClNO · HCl
Molecular Weight	222.11 g/mol	[5]
Appearance	White to off-white crystalline powder	[5][7]
Melting Point	128-131 °C	[5]
Qualitative Solubility	Soluble in water, chloroform (slightly), and methanol (sparingly).	[5][8]

Note: The solubility of the free base, 2-(chloromethyl)-4-methoxy-3,5-dimethylpyridine (CAS 84006-10-0), will differ significantly from its hydrochloride salt, generally exhibiting higher solubility in less polar organic solvents.

Theoretical Framework: Intermolecular Forces and Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[9] The extent to which a solute dissolves in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.

For a substituted pyridine like 2-(chloromethyl)-4-methoxy-3,5-dimethylpyridine, the key structural features influencing its solubility are:

• The Pyridine Ring: The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor.

• The Chloromethyl Group: This group introduces polarity and can participate in dipole-dipole interactions.

• The Methoxy Group: The oxygen atom is a hydrogen bond acceptor, and the methyl group adds some lipophilicity.

• The Methyl Groups: These nonpolar groups contribute to van der Waals interactions.

• The Hydrochloride Salt: In its salt form, the compound is ionic and will have a strong affinity for polar, protic solvents that can solvate the ions.

The interplay of these forces is illustrated in the diagram below.

Sources

• 1. Solubility of some novel cyanopyridine derivatives - MedCrave online [medcraveonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 8. axel.as-1.co.jp [axel.as-1.co.jp]
• 9. chem.ws [chem.ws]

Protocols & Analytical Methods

Synthesis of Omeprazole: A High-Yield Protocol for Laboratory and Research Applications

Abstract

This comprehensive application note provides a detailed, robust, and scalable protocol for the synthesis of omeprazole, a cornerstone proton pump inhibitor used in the management of acid-related gastrointestinal disorders. The synthesis is approached in two primary stages: the nucleophilic substitution to form the thioether intermediate, 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole, followed by a controlled oxidation to yield the final active pharmaceutical ingredient, omeprazole. This guide is meticulously designed for researchers, scientists, and professionals in drug development, offering in-depth explanations of the underlying chemical principles, step-by-step experimental procedures, and rigorous analytical characterization of the product. All procedures have been consolidated from authoritative sources to ensure scientific integrity and reproducibility.

Introduction

Omeprazole is a substituted benzimidazole that effectively suppresses gastric acid secretion by specific inhibition of the H+/K+-ATPase enzyme system at the secretory surface of the gastric parietal cell.[1] Its synthesis is a well-established process in medicinal chemistry and pharmaceutical manufacturing. The most common and efficient route involves the coupling of a substituted pyridine derivative with a benzimidazole moiety. This document outlines a validated protocol starting from 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride and 2-mercapto-5-methoxybenzimidazole. The causality behind each experimental choice is elucidated to provide a deeper understanding of the synthesis.

Overall Synthetic Scheme

The synthesis of omeprazole is achieved through a two-step reaction sequence as depicted below. The initial step involves the formation of a thioether linkage via a nucleophilic substitution reaction. The subsequent step is a selective oxidation of the sulfide to a sulfoxide.

Caption: Overall workflow for the synthesis of omeprazole.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of omeprazole.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )
4-(Chloromethyl)-3,5-dimethylpyridine hydrochloride	86604-75-3	206.09
2-Mercapto-5-methoxybenzimidazole	37052-78-1	180.23
Sodium Hydroxide (NaOH)	1310-73-2	40.00
Ethanol (EtOH)	64-17-5	46.07
meta-Chloroperoxybenzoic acid (m-CPBA)	937-14-4	172.57
Dichloromethane (DCM)	75-09-2	84.93
Methanol (MeOH)	67-56-1	32.04
Acetic Acid (glacial)	64-19-7	60.05
Sodium Bicarbonate (NaHCO₃)	144-55-8	84.01
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04

Step 1: Synthesis of 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]thio]-1H-benzimidazole (Thioether Intermediate)

This procedure details the nucleophilic substitution reaction to form the thioether intermediate.[2][3]

Procedure:

• In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, dissolve sodium hydroxide (5.0 g, 0.125 mol) in ethanol (50 mL) with gentle heating (70-90°C) until a clear solution is obtained.[2]

• To the ethanolic NaOH solution, add 2-mercapto-5-methoxybenzimidazole (17.8 g, 0.10 mol) and reflux the mixture until complete dissolution.[2]

• Cool the reaction mixture to below 10°C using an ice bath.

• In a separate beaker, dissolve 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride (20.0 g, 0.097 mol) in water (100 mL).[2]

• Slowly add the aqueous solution of the pyridine derivative to the cooled benzimidazole solution via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 30°C.

• After the addition is complete, allow the reaction mixture to stir at 30°C for 4 hours.

• Cool the mixture to 10°C and add 500 mL of deionized water.

• Stir the resulting suspension for 12 hours to ensure complete precipitation of the product.[3]

• Collect the white solid by suction filtration and wash the filter cake with deionized water (2 x 50 mL).

• Dry the solid in a vacuum oven at 50°C to a constant weight to obtain the thioether intermediate. The expected yield is approximately 96%.[3]

Step 2: Oxidation of the Thioether Intermediate to Omeprazole

This protocol describes the selective oxidation of the sulfide to the sulfoxide using m-CPBA.[2][4]

Procedure:

• In a 500 mL round-bottom flask, dissolve the dried thioether intermediate (0.10 mol) in dichloromethane (200 mL).

• Cool the solution to 0°C in an ice bath.

• In a separate beaker, prepare a solution of meta-chloroperoxybenzoic acid (m-CPBA) (approximately 1.0 molar equivalent) in dichloromethane. Note: It is crucial to use exactly one molar equivalent of m-CPBA to minimize over-oxidation to the sulfone byproduct.[4] The purity of the m-CPBA should be assayed before use.

• Slowly add the m-CPBA solution to the cooled thioether solution over a period of 1 hour, maintaining the temperature at 0°C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, wash the organic layer with a 10% aqueous solution of sodium bicarbonate (2 x 100 mL) to remove the m-chlorobenzoic acid byproduct.

• Wash the organic layer with brine (100 mL) and dry over anhydrous sodium sulfate.

• Filter off the drying agent and remove the dichloromethane under reduced pressure to yield crude omeprazole.

Purification of Omeprazole by Recrystallization

This procedure outlines the purification of crude omeprazole to obtain a high-purity product.[5][6]

Procedure:

• Dissolve the crude omeprazole in a minimal amount of methanol at room temperature.[5]

• Add a 1M aqueous sodium hydroxide solution dropwise until the omeprazole is fully dissolved and the solution is basic (pH > 11).[5]

• If any insoluble impurities are present, filter the solution.

• While stirring vigorously, slowly add a 10% v/v aqueous solution of acetic acid to the solution until the pH reaches approximately 9.0. A white to off-white precipitate of pure omeprazole will form.[6]

• To induce crystallization, you can seed the solution with a small crystal of pure omeprazole or scratch the inside of the flask with a glass rod.[5]

• Stir the suspension at room temperature for 1-2 hours to allow for complete crystallization.

• Collect the purified omeprazole by suction filtration.

• Wash the filter cake with a cold mixture of methanol and water (1:1 v/v) and then with cold deionized water.

• Dry the purified product in a vacuum oven at 40°C to a constant weight.

Reaction Mechanisms

A thorough understanding of the reaction mechanisms is crucial for optimizing the synthesis and troubleshooting potential issues.

Step 1: Thioether Formation - Nucleophilic Substitution

The formation of the thioether intermediate is a classic example of a nucleophilic substitution reaction.[2] The reaction proceeds via the following steps:

• Deprotonation: Sodium hydroxide, a strong base, deprotonates the thiol group of 2-mercapto-5-methoxybenzimidazole to form a highly nucleophilic thiolate anion.

• Nucleophilic Attack: The thiolate anion then acts as a nucleophile, attacking the electrophilic carbon atom of the chloromethyl group on the pyridine ring.

• Displacement: This attack leads to the displacement of the chloride leaving group, forming the new carbon-sulfur bond and yielding the thioether intermediate.

Caption: Mechanism of nucleophilic substitution for thioether formation.

Step 2: Oxidation - Sulfide to Sulfoxide

The selective oxidation of the thioether to omeprazole is a critical step that must be carefully controlled to prevent the formation of the sulfone byproduct. meta-Chloroperoxybenzoic acid (m-CPBA) is a commonly used oxidizing agent for this transformation. The mechanism involves a concerted reaction where the sulfur atom of the thioether attacks the electrophilic oxygen of the peroxy acid.[7]

Caption: Concerted mechanism for the oxidation of the thioether to omeprazole using m-CPBA.

Analytical Characterization

The identity and purity of the synthesized omeprazole should be confirmed using appropriate analytical techniques.

Melting Point

Omeprazole has a characteristic melting point of approximately 156°C with decomposition.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of omeprazole should exhibit characteristic absorption bands corresponding to its functional groups.

Wavenumber (cm⁻¹)	Assignment
~2930	N-H stretching (broad due to hydrogen bonding)
~1629	C=C stretching and C-H deformation (pyridine and benzimidazole rings)
~1423, 1181, 1013	Pyridine ring vibrations
~978-381	S=O stretching
[Source:[9]]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (500 MHz, DMSO-d₆), δ (ppm): 12.36 (1H, s, N-H), 8.16 (1H, s), 7.53 (1H, s), 7.18 (1H, s), 6.95 (1H, s), 4.88 (2H, s, -CH₂-), 3.86 (3H, s, -OCH₃), 3.72 (3H, s, -OCH₃), 2.23 (6H, s, -CH₃).[10]

¹³C NMR (DMSO-d₆), δ (ppm): The spectrum will show distinct signals for the aromatic carbons of the benzimidazole and pyridine rings, the methoxy carbons, the methyl carbons, and the methylene bridge carbon.[11][12]

Safety and Handling Precautions

• 4-(Chloromethyl)-3,5-dimethylpyridine hydrochloride: This compound is a hazardous substance. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[11] Work in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.[3]

• meta-Chloroperoxybenzoic acid (m-CPBA): m-CPBA is a strong oxidizing agent and can be explosive when shocked or heated. Handle with care and store in a cool, dry place away from flammable materials.

• Dichloromethane: This is a volatile and potentially carcinogenic solvent. Use only in a well-ventilated fume hood.

• Sodium Hydroxide: A corrosive base. Handle with care to avoid skin and eye burns.

Always consult the Safety Data Sheet (SDS) for each reagent before use and follow standard laboratory safety procedures.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of omeprazole. By following these procedures and understanding the underlying chemical principles, researchers can reliably synthesize high-purity omeprazole for a variety of research and development applications. The provided analytical data serves as a benchmark for product characterization and quality control.

References

• Adu-Amankwaah, J., et al. (2021). Physicochemical Equivalence and Quality Assessment of Various Brands of Gastro-Resistant Omeprazole Capsules in the Kumasi Metropolis. PMC.

• Ovid. (n.d.). Analytical methodologies for the determination of omeprazole: An overview. Retrieved from [Link]

• Benchchem. (n.d.).
• Google Patents. (n.d.). DE69935915T2 - IMPROVED METHOD FOR THE PRODUCTION OF OMEPRAZOLE AND ITS COMPOSITIONS.
• Apollo Scientific. (2023, July 06). 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride.
• Fisher Scientific. (n.d.).
• ResearchGate. (n.d.). 1H NMR spectrum of omeprazole. Observed chemical shifts at δ 2.23 (6H, s), δ 3.72 (3H, s), δ 3.86 (3H, d), δ 4.88 (2H, s), δ 6.95 (1H, s), δ 7.18 (1H, s), δ 7.53 (1H, s), δ 8.16 (1H, s), δ 12.36 (1H, s).

• PubMed. (2004, August 15). The Tautomerism of Omeprazole in Solution: A 1H and 13C NMR Study. Retrieved from [Link]

• ResearchGate. (n.d.). 15 Expanded 13 C NMR spectrum of omeprazole in DMSO-d 6.

• New Drug Approvals. (2015, April 07). Omeprazole spectral visit. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). ISSN 0975-413X CODEN (USA): PCHHAX Selective Oxidation of Organosulphides using m-CPBA as oxidant.
• Google Patents. (n.d.). WO2001044231A1 - Improved omeprazole process and compositions thereof.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. DE69935915T2 - IMPROVED METHOD FOR THE PRODUCTION OF OMEPRAZOLE AND ITS COMPOSITIONS - Google Patents [patents.google.com]
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• 11. The tautomerism of Omeprazole in solution: a 1H and 13C NMR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Note: De Novo Synthesis of 4-(Chloromethyl)-3,5-dimethylpyridine via N-Oxide Directed Functionalization

Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

The functionalization of electron-deficient heteroaromatics remains a cornerstone of preclinical drug development. 4-(Chloromethyl)-3,5-dimethylpyridine [1] is a highly valuable electrophilic building block used in the synthesis of complex pharmaceutical intermediates, including substituted benzimidazoles and novel kinase inhibitors. Because the pyridine core is intrinsically resistant to direct electrophilic aromatic substitution, accessing the 4-position of 3,5-lutidine [2] requires a strategic, multi-step electronic manipulation.

This application note details a robust, self-validating six-step synthetic workflow to prepare 4-(chloromethyl)-3,5-dimethylpyridine from commercially available 3,5-lutidine.

Strategic Rationale & Mechanistic Causality

To achieve high regioselectivity and yield, this protocol avoids direct functionalization attempts and instead utilizes the N-oxide directing strategy .

• Electronic Activation: 3,5-Lutidine is oxidized to its N-oxide. This transformation serves a dual purpose: it protects the nitrogen lone pair from protonation during strongly acidic steps and activates the 4-position toward electrophilic attack via resonance (Wheland intermediate stabilization).

• Regioselective Nitration: The steric bulk of the 3,5-dimethyl groups blocks the 2,6-positions, ensuring that nitration occurs exclusively at the 4-position.

• Umpolung-like Cyanation: The nitro group on the N-oxide is an excellent leaving group for Nucleophilic Aromatic Substitution ( SN​Ar ). Using trimethylsilyl cyanide (TMSCN), we achieve simultaneous displacement of the nitro group, introduction of the carbon framework (nitrile), and deoxygenation of the pyridine ring.

• Functional Group Interconversion: The resulting nitrile is hydrolyzed to the carboxylic acid, selectively reduced to the primary alcohol using borane, and finally converted to the target alkyl chloride using thionyl chloride.

Synthetic Workflow Visualization

Figure 1: Six-step synthetic workflow from 3,5-lutidine to 4-(chloromethyl)-3,5-dimethylpyridine.

Quantitative Data & Analytical Tracking

To ensure a self-validating system, researchers must track the reaction progress using the analytical markers summarized below.

Step	Intermediate Product	Expected Yield	Key 1 H NMR Marker (CDCl 3​ , δ ppm)	TLC Rf​ & System
0	3,5-Lutidine [3]	N/A	8.25 (s, 2H, Ar-H), 2.30 (s, 6H, CH 3​ )	0.4 (Hex/EtOAc 1:1)
1	3,5-Dimethylpyridine 1-oxide	88-92%	7.95 (s, 2H, Ar-H) - Upfield shift	0.2 (DCM/MeOH 9:1)
2	3,5-Dimethyl-4-nitropyridine 1-oxide	75-80%	8.10 (s, 2H, Ar-H)	0.35 (DCM/MeOH 9:1)
3	4-Cyano-3,5-dimethylpyridine	65-70%	8.45 (s, 2H, Ar-H) - Loss of N-oxide	0.6 (Hex/EtOAc 3:1)
4	3,5-Dimethylisonicotinic acid	85-90%	8.35 (s, 2H, Ar-H), Broad OH ~11.0	0.1 (DCM/MeOH 8:2)
5	(3,5-Dimethylpyridin-4-yl)methanol	80-85%	4.75 (s, 2H, CH 2​ -OH)	0.3 (DCM/MeOH 9:1)
6	4-(Chloromethyl)-3,5-dimethylpyridine	90-95%	4.60 (s, 2H, CH 2​ -Cl)	0.7 (Hex/EtOAc 2:1)

Step-by-Step Experimental Protocols

Note: All procedures must be conducted in a professional laboratory setting under a certified fume hood using appropriate Personal Protective Equipment (PPE).

Step 1: Synthesis of 3,5-Dimethylpyridine 1-oxide

• Procedure: Dissolve 3,5-lutidine (100 mmol) in anhydrous dichloromethane (DCM, 200 mL) and cool to 0 °C. Slowly add meta-chloroperoxybenzoic acid (mCPBA, 77% purity, 110 mmol) in portions over 30 minutes. Stir at room temperature for 12 hours.

• Workup: Quench with saturated aqueous Na 2​ S 2​ O 3​ (50 mL). Wash the organic layer with saturated aqueous NaHCO 3​ ( 3×100 mL) to remove the meta-chlorobenzoic acid byproduct. Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo.

• Causality & Validation: mCPBA is chosen over H2​O2​/AcOH for its mildness and ease of byproduct removal via basic aqueous wash. Validation is confirmed by TLC (loss of starting material) and the characteristic upfield shift of the aromatic protons in NMR due to the electron-donating resonance of the N-oxide oxygen.

Step 2: Synthesis of 3,5-Dimethyl-4-nitropyridine 1-oxide

• Procedure: To a round-bottom flask containing 3,5-dimethylpyridine 1-oxide (80 mmol), cautiously add concentrated H 2​ SO 4​ (40 mL) at 0 °C. Slowly add fuming HNO 3​ (20 mL) dropwise. Equip with a reflux condenser and heat the mixture to 90 °C for 16 hours.

• Workup: Cool the mixture to room temperature and pour it over crushed ice (400 g). Neutralize carefully with solid Na 2​ CO 3​ until pH 7 is reached. Extract with EtOAc ( 3×150 mL), dry over Na 2​ SO 4​ , and concentrate.

• Causality & Validation: The harsh conditions are necessary because the pyridine ring, even as an N-oxide, remains relatively electron-poor. The reaction is self-validating via a distinct color change (typically pale yellow to deep orange/red) and the appearance of a new spot on TLC with a higher Rf​ than the starting N-oxide.

Step 3: Synthesis of 4-Cyano-3,5-dimethylpyridine

• Procedure: Dissolve the nitropyridine N-oxide (50 mmol) in anhydrous THF (150 mL). Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 60 mmol) and cool to 0 °C. Dropwise, add trimethylsilyl cyanide (TMSCN, 75 mmol). Stir at room temperature for 4 hours.

• Workup: Quench with saturated aqueous NaHCO 3​ (100 mL). Extract with EtOAc ( 3×100 mL). Wash the combined organics with brine, dry over Na 2​ SO 4​ , and purify via silica gel chromatography (Hexanes/EtOAc).

• Causality & Validation: This Reissert-Henze-type reaction leverages the nitro group's leaving ability. TMSCN acts as both the nucleophile and the deoxygenating agent. Successful conversion is validated by the disappearance of the N-oxide stretch in IR and the appearance of a sharp nitrile ( C≡N ) stretch at ~2230 cm −1 .

Step 4: Synthesis of 3,5-Dimethylisonicotinic acid

• Procedure: Suspend 4-cyano-3,5-dimethylpyridine (30 mmol) in 6M aqueous NaOH (60 mL). Heat the mixture to reflux for 12 hours until the suspension becomes a homogeneous solution.

• Workup: Cool to 0 °C and carefully acidify with concentrated HCl to pH ~4 (the isoelectric point of the product). Collect the resulting white precipitate via vacuum filtration, wash with cold water, and dry under high vacuum.

• Causality & Validation: Base-catalyzed hydrolysis is preferred over acid-catalyzed to prevent protonation of the pyridine nitrogen, which would electronically deactivate the nitrile carbon toward nucleophilic attack by water.

Step 5: Synthesis of (3,5-Dimethylpyridin-4-yl)methanol

• Procedure: Suspend the isonicotinic acid (20 mmol) in anhydrous THF (100 mL) under an inert atmosphere at 0 °C. Slowly add Borane-THF complex (BH 3​ ·THF, 1.0 M, 60 mL). Allow the reaction to warm to room temperature and stir for 16 hours.

• Workup: Carefully quench with methanol (20 mL) at 0 °C to destroy excess borane. Concentrate the mixture, dissolve the residue in EtOAc, and wash with 1M NaOH. Dry and concentrate.

• Causality & Validation: Borane is highly chemoselective for carboxylic acids over the pyridine ring. Validation is definitive via 1 H NMR: the broad acid peak disappears, and a new, sharp singlet integrating to 2 protons appears at ~4.75 ppm, representing the newly formed methylene bridge.

Step 6: Synthesis of 4-(Chloromethyl)-3,5-dimethylpyridine

• Procedure: Dissolve the alcohol (15 mmol) in anhydrous DCM (50 mL) and cool to 0 °C. Add thionyl chloride (SOCl 2​ , 30 mmol) dropwise. Stir for 2 hours at room temperature.

• Workup: Concentrate the reaction mixture in vacuo to remove DCM and excess SOCl 2​ . The product is typically isolated as its hydrochloride salt. To obtain the free base, partition between EtOAc and saturated aqueous NaHCO 3​ , separate, dry, and concentrate.

• Causality & Validation: SOCl 2​ converts the alcohol to an alkyl chloride. The reaction is driven to completion by the evolution of SO 2​ and HCl gases (Le Chatelier's principle). NMR validation shows a slight upfield shift of the methylene protons from ~4.75 ppm (OH) to ~4.60 ppm (Cl).

References

• ChemSrc. 4-(Chloromethyl)-3,5-dimethylpyridine Compound Overview & Properties. Retrieved March 24, 2026, from[Link]

Application Note: 4-(Chloromethyl)-3,5-dimethylpyridine as an Electrophilic Intermediate in API Manufacturing

Executive Summary

In the landscape of Active Pharmaceutical Ingredient (API) manufacturing, chloromethylpyridines serve as critical electrophilic building blocks. While the 2-chloromethyl isomer (e.g., 2-chloromethyl-4-methoxy-3,5-dimethylpyridine) is the ubiquitous backbone of proton pump inhibitors (PPIs) such as omeprazole and esomeprazole [1], its structural analog, 4-(chloromethyl)-3,5-dimethylpyridine , provides a unique spatial vector for novel drug development.

Moving the reactive electrophilic center to the 4-position alters the steric environment and electronic distribution during nucleophilic attack. This makes 4-(chloromethyl)-3,5-dimethylpyridine an invaluable intermediate for synthesizing differentiated benzimidazole derivatives, novel gastrointestinal agents, and target-specific kinase inhibitors. This application note details the mechanistic rationale, handling precautions, and self-validating synthetic protocols required to successfully deploy this intermediate in industrial API workflows.

Mechanistic Insights & Causality

As a Senior Application Scientist, it is crucial to understand why specific reagents and conditions are chosen, rather than simply following a recipe. The chemistry of 4-(chloromethyl)-3,5-dimethylpyridine is governed by two primary factors:

• Electrophilic Activation: The pyridine ring is inherently electron-deficient. However, the methyl groups at the 3 and 5 positions act as electron-donating groups (via inductive effects and hyperconjugation). This specific substitution pattern stabilizes the transition state during nucleophilic substitution ( SN​2 ), making the chloromethyl carbon at the 4-position highly susceptible to attack by nucleophiles such as thiols, amines, and alkoxides.

• The Necessity of the Hydrochloride Salt: The intermediate must be synthesized and isolated strictly as a hydrochloride (HCl) salt. In its free base form, the nucleophilic pyridine nitrogen of one molecule will rapidly attack the highly electrophilic chloromethyl carbon of another. This intermolecular alkylation leads to rapid, uncontrolled polymerization. The HCl salt protonates the pyridine nitrogen, neutralizing its nucleophilicity and rendering the intermediate bench-stable for long-term storage [3].

• Reagent Selection (Thionyl Chloride): Thionyl chloride ( SOCl2​ ) is selected over phosphorus-based chlorinating agents ( PCl3​ , PCl5​ ). The byproducts of SOCl2​ are sulfur dioxide ( SO2​ ) and hydrogen chloride ( HCl ), both of which are gaseous and easily removed via off-gassing. This eliminates the need for complex aqueous workups to remove phosphoric acid byproducts, thereby preventing premature hydrolysis of the sensitive chloromethyl group[1].

Experimental Protocols

The following protocols are designed as self-validating systems . They incorporate mandatory In-Process Controls (IPCs) to ensure that each chemical transformation is verified before proceeding to the next unit operation, minimizing the risk of batch failure.

Protocol A: Synthesis of 4-(Chloromethyl)-3,5-dimethylpyridine Hydrochloride

Objective: Convert 3,5-dimethylpyridine-4-methanol to the active electrophilic intermediate.

• Reactor Charging: Charge a dry, glass-lined reactor with 3,5-dimethylpyridine-4-methanol (1.0 eq) and anhydrous dichloromethane (DCM, 10 volumes). Cool the mixture to 0–5 °C under a nitrogen atmosphere.

• Chlorination: Slowly add thionyl chloride ( SOCl2​ , 1.2 eq) dropwise over 2 hours, maintaining the internal temperature below 10 °C to control the exothermic reaction and prevent off-target ring chlorination.

• Maturation: Upon complete addition, warm the reactor to 20–25 °C and stir for 3 hours.

  • Self-Validation (IPC 1): Quench a 1 mL aliquot in methanol (forming the methyl ether derivative) and analyze via HPLC (UV 254 nm). Proceed only when the precursor peak area is < 0.5%.

• Workup & Isolation: Concentrate the reaction mixture under reduced pressure to remove unreacted SOCl2​ and DCM. Triturate the resulting residue with cold isopropanol (3 volumes) to induce crystallization of the hydrochloride salt.

• Filtration: Filter the white to off-white crystalline solid, wash with cold diethyl ether, and dry under vacuum at 40 °C.

Protocol B: API Coupling via Thioether Formation

Objective: SN​2 coupling of the intermediate with a model API pharmacophore (e.g., 2-mercaptobenzimidazole) [2].

• Nucleophile Activation: In a separate reactor, suspend 2-mercaptobenzimidazole (1.0 eq) in a biphasic mixture of Water/DCM (1:1, 10 volumes total). Add aqueous NaOH (2.5 eq) and Tetrabutylammonium bromide (TBAB, 0.05 eq) as a phase transfer catalyst. Stir until the thiolate sodium salt is fully dissolved.

• Coupling: Cool the biphasic mixture to 10 °C. Add 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride (1.05 eq) portion-wise over 1 hour. The phase transfer catalyst shuttles the thiolate into the organic phase to react with the electrophile.

• Reaction Monitoring: Stir at 25 °C for 3 hours.

  • Self-Validation (IPC 2): Monitor the organic phase via TLC (Eluent: EtOAc/Hexane 1:1, UV active) and HPLC. Ensure the pH of the aqueous phase remains > 10 throughout the reaction. Proceed to workup when the chloromethyl intermediate is consumed.

• Phase Separation: Separate the organic phase, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield the thioether API precursor.

Quantitative Data: Reaction Optimization

To maximize the yield and purity of the API coupling step (Protocol B), various solvent and base systems were evaluated. The biphasic system with a phase transfer catalyst (TBAB) proved superior in balancing reaction kinetics and preventing side-reactions (e.g., hydrolysis of the chloromethyl group).

Table 1: Optimization of Nucleophilic Substitution (Thioether Formation)

Solvent System	Base	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %a/a)
Methanol	NaOH (aq)	25	4.0	85.4	98.2
Ethanol	KOH (aq)	25	5.0	82.1	97.5
DMF	K2​CO3​ (s)	50	2.0	91.0	99.1
Water / DCM	NaOH + TBAB	25	3.0	88.5	98.8

Note: While DMF yields the highest conversion, the Water/DCM biphasic system is often preferred in industrial scale-up due to the difficulty of removing DMF during downstream processing.

Synthetic Workflow Visualization

Synthetic workflow of 4-(chloromethyl)-3,5-dimethylpyridine to final API.

References

• European Patent Office.EP1085019A1 - Omeprazole synthesis. (Details the industrial standard for the chlorination of pyridinemethanols using thionyl chloride).
• US Patent and Trademark Office.US6303787B1 - Intermediates and an improved process for the preparation of Omeprazole. (Describes the biphasic coupling of chloromethylpyridines with mercaptobenzimidazoles).

Application Note: Safe Handling, Storage, and Utilization of 4-(Chloromethyl)-3,5-dimethylpyridine

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary & Critical Mandate

4-(Chloromethyl)-3,5-dimethylpyridine is a highly reactive, bifunctional heterocyclic building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including substituted benzimidazole proton-pump inhibitors (PPIs) and novel kinase inhibitors.

CRITICAL SAFETY MANDATE: This compound must never be stored in its free base form. Due to the concurrent presence of a nucleophilic pyridine nitrogen and a highly electrophilic benzylic-like chloromethyl group, the free base undergoes rapid, highly exothermic intermolecular self-alkylation (polycondensation). To ensure laboratory safety and chemical integrity, the compound must be procured, handled, and stored exclusively as its hydrochloride (HCl) salt [1] [2].

Mechanistic Basis of Instability

To design a self-validating safety protocol, one must understand the causality behind the compound's reactivity.

In the free base state, the sp2 -hybridized nitrogen of the pyridine ring possesses a lone pair of electrons that acts as a potent nucleophile. Simultaneously, the chloromethyl group at the 4-position is highly activated toward SN​2 nucleophilic substitution. This allows one molecule of 4-(chloromethyl)-3,5-dimethylpyridine to attack the chloromethyl group of an adjacent molecule. This initiates a runaway chain reaction, resulting in the formation of rigid, cross-linked poly(pyridinium) salts [3]. This polymerization is highly exothermic and can cause catastrophic pressure buildup in sealed storage vessels.

By converting the compound to its hydrochloride salt, the pyridine nitrogen is protonated. This protonation lowers the energy of the nitrogen's Highest Occupied Molecular Orbital (HOMO), completely neutralizing its nucleophilicity and rendering the monomer stable for long-term storage [1] [3].

Fig 1: Mechanistic pathways demonstrating the instability of the free base vs. the stable HCl salt.

Quantitative Risk Profile & Physicochemical Data

The handling of 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride requires stringent adherence to safety protocols due to its properties as an alkylating agent. It is severely irritating to mucosal membranes and causes chemical burns [2].

Property / Hazard	Specification / GHS Classification	Operational Implication
Physical State	Solid (as HCl salt)	Prone to aerosolization; handle in a powder-safe fume hood.
Stability	Hygroscopic, Air-sensitive	Store under inert gas (Ar/N2) to prevent hydrolysis.
Storage Temperature	2 °C to 8 °C (Refrigerated)	Suppresses trace thermal degradation.
GHS Hazard H314	Causes severe skin burns/eye damage	Requires heavy-duty nitrile gloves and face shield.
GHS Hazard H302	Harmful if swallowed	Strict prohibition of out-of-hood handling.
GHS Hazard H335	May cause respiratory irritation	Mandatory use of local exhaust ventilation (LEV).

Validated Storage & Handling Protocols

Storage Conditions

• Primary Containment: Store the HCl salt in a tightly sealed, amber glass vial to protect from light-induced radical degradation.

• Secondary Containment: Place the primary vial inside a desiccator or a secondary container filled with anhydrous calcium sulfate (Drierite) to mitigate moisture ingress. Moisture can slowly hydrolyze the chloromethyl group to a hydroxymethyl group, ruining the reagent's synthetic utility.

• Atmosphere: Purge the headspace of the container with high-purity Argon or Nitrogen before sealing.

• Temperature: Maintain at 2–8 °C. For long-term storage (>6 months), -20 °C is recommended.

Personal Protective Equipment (PPE)

• Gloves: Double-gloving with extended-cuff nitrile gloves (minimum 6 mil thickness). Change immediately if contaminated, as alkylating agents can permeate thin nitrile over time.

• Eye Protection: Chemical splash goggles. A full face shield is required when handling quantities >10 grams.

• Respirator: If handled outside a fume hood (not recommended), a NIOSH-approved respirator with organic vapor/acid gas cartridges (e.g., OV/AG) is mandatory [2].

Protocol: In Situ Free-Basing for Synthetic Utilization

Because downstream coupling reactions (such as N-alkylation of benzimidazoles) require the nucleophilic attack on the chloromethyl group, the pyridine nitrogen must be deprotonated (free-based) prior to the reaction.

To prevent the free base from polymerizing before it can react with your intended substrate, the free-basing must be performed in situ under strictly controlled, cold, biphasic conditions.

Step-by-Step Methodology

• Preparation: Cool a biphasic mixture of Dichloromethane (DCM) and saturated aqueous Sodium Bicarbonate ( NaHCO3​ ) to 0 °C in an ice bath. (Causality: The low temperature kinetically suppresses the self-alkylation of the free base once formed).

• Addition: Dissolve the required mass of 4-(chloromethyl)-3,5-dimethylpyridine HCl in a minimal amount of cold water and add it dropwise to the vigorously stirring biphasic mixture.

• Phase Transfer: The mild base ( NaHCO3​ ) neutralizes the HCl salt. The newly formed, uncharged free base immediately partitions into the organic DCM layer, physically separating it from the aqueous phase.

• Extraction & Drying: Separate the organic layer quickly using a cold separatory funnel. Dry the organic layer over anhydrous Sodium Sulfate ( Na2​SO4​ ) for no longer than 5 minutes while maintaining the temperature at <5 °C.

• Immediate Utilization: Filter the drying agent and immediately add the cold DCM solution of the free base to your prepared reaction vessel containing your target nucleophile and base. Do not concentrate the free base to dryness under vacuum.

Fig 2: Optimized workflow for the in situ generation and immediate utilization of the free base.

Emergency Response & Spill Mitigation

In the event of a spill of the HCl salt:

• Solid Spills: Do not sweep dry, as this generates hazardous dust. Cover the spill with a damp, absorbent pad to suppress dust, then carefully scoop into a hazardous waste container.

• Decontamination: Wash the affected area with a dilute solution of a benign secondary amine (e.g., diethanolamine) or 5% sodium hydroxide to safely hydrolyze/quench any residual chloromethyl groups, followed by copious amounts of water.

• Exposure: In case of skin contact, immediately flush with water for a minimum of 15 minutes. The compound is a severe vesicant and alkylator; seek immediate medical attention [2].

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 819992, 2-(Chloromethyl)-4-methoxy-3,5-dimethylpyridine. Retrieved from[Link]

• LookChem (2025). Photochemistry and Thermochemistry of Picolyl Chlorides. Retrieved from [Link]

Technical Notes & Optimization

troubleshooting degradation of 4-(chloromethyl)-3,5-dimethylpyridine during storage

Technical Support Center: Troubleshooting 4-(Chloromethyl)-3,5-dimethylpyridine Degradation

Scientist’s Foreword

As a Senior Application Scientist, I frequently consult with research teams who have lost critical synthetic intermediates—and days of labor—due to the improper storage of chloromethylpyridines. 4-(chloromethyl)-3,5-dimethylpyridine is a notoriously unstable free base. If you do not understand the mechanistic causality of its degradation, your workflows will fail unpredictably. This guide is designed to replace empirical guesswork with mechanistic control, ensuring your compound remains pristine from synthesis to downstream application.

Section 1: Diagnostic FAQs & Mechanistic Causality

Q: My isolated 4-(chloromethyl)-3,5-dimethylpyridine turned into a viscous, dark-red tar overnight. What is the chemical cause? A: The degradation is caused by an intermolecular nucleophilic substitution known as the Menshutkin reaction[1]. The basic pyridine nitrogen of one molecule attacks the highly electrophilic benzylic carbon of another. This initiates a runaway cascade, resulting in bimolar polymerization and the formation of a quaternary ammonium polymer[2]. The 3,5-dimethyl substitution exacerbates this because the methyl groups inductively donate electron density into the pyridine ring, making the nitrogen an exceptionally potent nucleophile.

Q: How does converting the compound to a hydrochloride salt prevent this degradation? A: Stability is entirely dependent on neutralizing the nitrogen's lone pair. By storing the compound as a hydrochloride salt, the pyridine nitrogen is protonated. A protonated nitrogen cannot act as a nucleophile, which completely shuts down the self-condensation pathway[3]. The resulting crystalline solid is thermodynamically stable for long-term storage[4].

Q: What environmental factors accelerate the degradation of the free base? A: Heat and concentration are the primary catalysts. Thermal energy provides the activation energy for the substitution, while high concentrations (e.g., neat oils or highly concentrated solutions) increase the collision frequency between molecules, accelerating the formation of complex polymeric mixtures[5].

Section 2: Quantitative Stability Profile

To aid in your experimental design, below is a comparative stability matrix for 4-(chloromethyl)-3,5-dimethylpyridine under various conditions.

Chemical Form	Storage State	Temperature	Estimated Time to 10% Degradation
Free Base	Neat (Oil)	25°C	< 1 Hour (Rapid Polymerization)
Free Base	0.1 M in DCM	0°C	~24 Hours
HCl Salt	Solid (Crystalline)	25°C	> 6 Months
HCl Salt	Solid (Crystalline)	-20°C (Argon)	> 2 Years

Section 3: Mechanistic & Workflow Visualizations

Mechanistic pathway of self-condensation vs. stabilization via protonation.

Step-by-step workflow for the safe storage and recovery of the compound.

Section 4: Self-Validating Experimental Protocols

To ensure scientific integrity, these protocols include built-in validation checks so you can verify the success of the procedure in real-time.

Protocol A: Trapping the Free Base as a Stable Hydrochloride Salt (For Storage)

Execute this immediately after synthesizing or extracting the free base.

• Solvation: Dissolve the crude free base in dry diethyl ether or dichloromethane (DCM) at a concentration of ~0.2 M.

• Temperature Control: Cool the solution to 0°C in an ice bath to kinetically suppress any self-condensation.

• Protonation: Dropwise, add 1.1 to 1.2 equivalents of HCl in dioxane (4M) under vigorous stirring.

• Validation Check: A white to off-white crystalline precipitate should form immediately. If the solution turns pink or brown, polymerization has already initiated due to delays in handling.

• Isolation: Filter the precipitate rapidly under a blanket of argon. Wash the filter cake with cold, dry diethyl ether to remove unreacted organics.

• Storage: Dry the salt under high vacuum for 2 hours. Store the resulting 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride at -20°C in a sealed desiccator.

Protocol B: In Situ Liberation for Downstream Coupling (For Immediate Use)

Execute this only when you are fully prepared to run the subsequent reaction.

• Suspension: Suspend the stored hydrochloride salt in DCM and cool to 0°C.

• Neutralization: Add an equal volume of cold, saturated aqueous NaHCO3​ .

• Biphasic Extraction: Stir vigorously for 5–10 minutes until the solid completely dissolves into the biphasic mixture.

• Validation Check: Stop stirring and allow the layers to separate. The aqueous layer must test at pH ~8. The organic layer should be completely clear and colorless. A yellow tint indicates partial degradation.

• Drying: Separate the organic layer, dry over anhydrous Na2​SO4​ , and filter.

• Critical Step: Do not concentrate the solution to dryness. Use the DCM solution containing the free base immediately in your next coupling reaction to prevent concentration-driven polymerization.

References

• [2] Synthesis of Methylpyridine Derivatives. VII. J-Stage. URL:[Link]

• [1] Pyridine Compounds with Antimicrobial and Antiviral Activities. PMC - NIH. URL:[Link]

• [5] Photochemistry and Thermochemistry of Picolyl Chlorides. LookChem. URL: [Link]

Sources

• 1. Pyridine Compounds with Antimicrobial and Antiviral Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Methylpyridine Derivatives. VII [jstage.jst.go.jp]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. file1.lookchem.com [file1.lookchem.com]

Technical Support Center: Purification &amp; Crystallization of 4-(Chloromethyl)-3,5-dimethylpyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in navigating the complex isolation, purification, and crystallization of 4-(chloromethyl)-3,5-dimethylpyridine .

Due to the extreme reactivity of the chloromethylpyridine moiety, traditional aqueous workups often lead to catastrophic yield losses. This guide provides field-proven, self-validating anhydrous methodologies to ensure high-purity isolation.

Part 1: Core Principles & Mechanistic Instability

To successfully purify 4-(chloromethyl)-3,5-dimethylpyridine, one must understand the causality of its degradation. The molecule features a highly nucleophilic pyridine nitrogen (enhanced by the electron-donating 3,5-dimethyl groups) and a highly electrophilic benzylic-like chloromethyl group.

When left as a free base, the compound is kinetically unstable. It undergoes rapid intermolecular self-alkylation to form polymeric quaternary ammonium salts. Furthermore, the chloromethyl group is highly susceptible to nucleophilic attack by ambient moisture, leading to rapid hydrolysis into 4-(hydroxymethyl)-3,5-dimethylpyridine[1].

The Solution: The compound must be isolated as a hydrochloride salt . Protonation of the pyridine nitrogen entirely deactivates its nucleophilicity, halting the self-alkylation pathway and yielding a stable, highly crystalline solid[2][3].

Mechanisms of degradation vs. stabilization for chloromethylpyridines.

Part 2: Standard Operating Procedure (SOP)

The following protocol outlines the optimized anhydrous anti-solvent crystallization of the hydrochloride salt directly from the chlorination reaction mixture (typically utilizing thionyl chloride in toluene).

Workflow: Anhydrous Anti-Solvent Crystallization

Step 1: Reaction Degassing (Critical Phase) Following the completion of the chlorination reaction in toluene, do not quench with water. Instead, apply a vigorous nitrogen purge or moderate vacuum (50-100 torr) to the reaction vessel at 25–30 °C for 2 hours.

• Causality: This removes dissolved SO₂ gas and unreacted SOCl₂. Residual SOCl₂ can react violently with crystallization anti-solvents, while trapped SO₂ alters the dielectric constant of the solvent, causing the product to "oil out" rather than crystallize[4].

Step 2: Anti-Solvent Addition Cool the degassed toluene solution to 15 °C. Slowly add an anhydrous anti-solvent—preferably Ethyl Acetate (EtOAc)—at a volumetric ratio of 1:2 (Toluene:EtOAc).

• Causality: The hydrochloride salt is highly polar and insoluble in non-polar/slightly polar aprotic mixtures. Slow addition controls the supersaturation limit, dictating a steady nucleation rate that prevents the trapping of organic impurities inside the crystal lattice[5].

Step 3: Controlled Cooling Reduce the temperature to 0–5 °C at a controlled cooling rate of 0.5 °C/min. Hold the suspension at 0 °C for 2 hours to achieve thermodynamic equilibrium and maximize yield.

Step 4: Isolation & Self-Validation Isolate the crystals via vacuum filtration under a nitrogen blanket to prevent atmospheric moisture absorption. Wash the filter cake with cold (0 °C) EtOAc. Dry under vacuum at 30 °C to a constant weight.

• Self-Validation Checkpoint: Dissolve 10 mg of the isolated solid in 1 mL of anhydrous HPLC-grade acetonitrile. Analyze via LC-MS. A successful crystallization will yield a single peak at [M+H]⁺ ≈ 156 m/z (free base mass), with an absolute absence of the dimer mass at [2M - Cl]⁺ ≈ 275 m/z.

Step-by-step anti-solvent crystallization workflow for the hydrochloride salt.

Part 3: Quantitative Data on Solvent Systems

Selecting the correct solvent matrix is vital for purity and scalability. The table below summarizes the efficacy of various systems based on process chemistry data for chloromethylpyridine derivatives[4][5].

Primary Solvent	Anti-Solvent	Expected Yield	Purity (HPLC Area)	Scalability & Safety Notes
Toluene	Ethyl Acetate	>92%	>99.0%	Optimal. Excellent safety profile and highly recommended for scale-up.
Toluene	MTBE	~90%	>98.5%	Good, but strict SOCl₂ removal is mandatory prior to MTBE addition to prevent hazardous outgassing.
Dichloromethane	Hexanes	~85%	~95.0%	Prone to liquid-liquid phase separation (oiling out) if cooling is too rapid.
Thionyl Chloride (Neat)	None	N/A	Variable	Highly hazardous at scale; severe environmental and disposal issues[5].

Part 4: Troubleshooting & FAQs

Q1: My product precipitated as a sticky oil instead of a crystalline solid. How do I fix this? A: "Oiling out" (liquid-liquid phase separation) occurs when the supersaturation limit is breached before the nucleation threshold is reached. This is almost always exacerbated by residual SO₂ gas or unreacted starting material in the crude mixture.

• Resolution: Re-dissolve the oil in a minimum volume of warm toluene (40 °C). Ensure a vacuum purge is applied to remove trapped SO₂. Seed the solution with 1-2 mg of pure HCl salt crystals at 20 °C before slowly re-adding the anti-solvent.

Q2: I am detecting a high-molecular-weight impurity on my LC-MS. What is it, and how did it form? A: This is the quaternary ammonium dimer (or polymer). It forms when the pyridine nitrogen of one free-base molecule attacks the chloromethyl group of another.

• Resolution: This indicates your product was exposed to conditions where it existed as a free base, or the HCl stoichiometry was insufficient. Ensure the reaction remains strictly acidic. Never attempt to concentrate the free base under vacuum at elevated temperatures.

Q3: Can I neutralize the crude reaction mixture with aqueous sodium bicarbonate to extract the free base, then re-salt it? A: This is highly discouraged. The chloromethyl group is exceptionally prone to hydrolysis[1]. Aqueous neutralization will rapidly convert a significant portion of your product back into the hydroxymethyl starting material. If a free base extraction is absolutely unavoidable, it must be performed at <5 °C using a rapid biphasic system, immediately dried over MgSO₄, and re-acidified with anhydrous HCl gas[6].

Q4: Is MTBE safe to use as an anti-solvent? I have read conflicting reports. A: MTBE is an excellent anti-solvent, but it is strictly incompatible with thionyl chloride (SOCl₂) . If MTBE is added to a crude mixture containing residual SOCl₂ and HCl, the solvent decomposes, outgassing massive, hazardous volumes of isobutylene gas[5]. You must ensure complete vacuum degassing of the toluene reaction mixture before adding MTBE. For a safer, inherently robust alternative, use Ethyl Acetate[5].

References

• Grokipedia. "2-Chloromethylpyridine." Retrieved from[Link]

• US Patent 5942625A. "Preparation of chloromethylpyridine hydrochlorides.

• Grimm, J. S., et al. "Reaction Safety: A Critical Parameter in the Development of a Scaleable Synthesis of 2,3-Bis-chloromethylpyridine Hydrochloride." ACS Publications. Retrieved from[Link]

• The Journal of Organic Chemistry. "α-Nitro Ketone as an Electrophile and Nucleophile: Synthesis of 3-Substituted 2-Nitromethylenetetrahydrothiophene and -tetrahydrofuran as Drosophila Nicotinic Receptor Probes." ACS Publications. Retrieved from[Link]

• Canadian Journal of Chemistry. "Inductive substituent constants from dissociation of methyl-substituted 2-picolinium ions." Retrieved from[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Chloromethylpyridine — Grokipedia [grokipedia.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US5942625A - Preparation of chloromethylpyridine hydrochlorides - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Minimizing Side Reactions of 4-(Chloromethyl)-3,5-dimethylpyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, chemists, and drug development professionals working with functionalized picolyl chlorides.

4-(Chloromethyl)-3,5-dimethylpyridine is a critical bifunctional building block, most notably utilized in the synthesis of proton pump inhibitors (PPIs) like Omeprazole[1]. However, its dual nature—possessing both a nucleophilic nitrogen and a highly electrophilic benzylic chloride—makes it notoriously unstable under basic conditions. This guide will decode the causality behind its side reactions and provide field-proven, self-validating protocols to ensure high-yield couplings.

Mechanistic Overview: The Causality of Side Reactions

To troubleshoot a reaction, you must first understand the molecular causality. 4-(Chloromethyl)-3,5-dimethylpyridine is almost exclusively stored and handled as a hydrochloride salt . In this protonated state, the pyridinium nitrogen is non-nucleophilic, rendering the molecule stable[2].

However, the moment a base is introduced, the free base is liberated. The electron-donating methyl groups at the 3- and 5-positions inductively increase the electron density on the pyridine nitrogen, making it a potent nucleophile. If the concentration of this free base accumulates, the nitrogen of one molecule will rapidly execute an intermolecular SN2 attack on the chloromethyl carbon of an adjacent molecule. This self-alkylation propagates, forming a poly-quaternary ammonium network[3]. Concurrently, if strong aqueous bases (like NaOH) are used without phase separation, hydroxide ions will competitively attack the chloromethyl group, leading to hydrolysis.

Divergent reaction pathways of 4-(chloromethyl)-3,5-dimethylpyridine under basic conditions.

Troubleshooting FAQs

Q1: Why does my reaction mixture turn into a dark red/brown viscous mass immediately upon adding the base? A1: This is the classic visual signature of self-quaternization (polymerization). When you neutralize the hydrochloride salt too quickly, or before the target nucleophile is fully activated, the free pyridine nitrogen attacks the chloromethyl group of adjacent molecules. This intermolecular SN2 reaction forms a highly colored, insoluble poly-quaternary ammonium salt[3]. To prevent this, never pre-neutralize the picolyl chloride in isolation.

Q2: How can I prevent hydrolysis when I need to use aqueous bases like NaOH to deprotonate my target nucleophile? A2: Aqueous hydroxide ions are strong nucleophiles that readily displace the benzylic chloride to form 4-(hydroxymethyl)-3,5-dimethylpyridine. To minimize this, employ a biphasic solvent system (e.g., Water/Dichloromethane) combined with Phase Transfer Catalysis (PTC). The base remains in the aqueous phase to deprotonate your target nucleophile (e.g., a thiol), which is then transferred to the organic phase where the picolyl chloride resides. This physical separation prevents hydroxide ions from interacting directly with your electrophile[1].

Q3: What is the optimal order of addition to minimize both polymerization and hydrolysis? A3: The golden rule of picolyl chloride chemistry is to maintain a near-zero steady-state concentration of the free base. Pre-mix your target nucleophile and base in the solvent system and cool it to 0–5 °C. Then, add the 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride slowly (dropwise as an aqueous solution). As the free base is generated in situ, it immediately reacts with the abundant target nucleophile rather than with itself[1].

Self-Validating Experimental Protocol: Biphasic Coupling Workflow

Below is a field-validated, step-by-step methodology for coupling 4-(chloromethyl)-3,5-dimethylpyridine HCl with a generic thiol (e.g., 2-mercapto-5-methoxybenzimidazole). This protocol utilizes built-in validation checkpoints to ensure scientific integrity at every step.

Optimized experimental workflow for minimizing self-condensation and hydrolysis.

Step-by-Step Methodology

• Nucleophile Activation: In a reaction vessel, suspend 2-mercapto-5-methoxybenzimidazole (1.1 eq) in a biphasic mixture of Dichloromethane (DCM) and Water (1:1 v/v). Add NaOH (2.2 eq) to the aqueous layer.

  • Validation Checkpoint: The cloudy suspension will transition into a clear biphasic solution as the thiol is deprotonated to its highly soluble thiolate sodium salt.

• Thermal Suppression: Cool the vigorously stirred biphasic mixture using an ice-water bath.

  • Validation Checkpoint: Ensure the internal thermometer reads ≤ 5 °C before proceeding. Failure to achieve this exponentially increases the kinetic rate of the self-condensation pathway.

• In Situ Free-Base Generation (Critical Step): Dissolve 4-(chloromethyl)-3,5-dimethylpyridine HCl (1.0 eq) in a minimum volume of cold water. Add this solution dropwise to the reaction mixture over 45–60 minutes.

  • Causality: Slow addition ensures the liberated free base is consumed by the thiolate in the organic phase faster than it can accumulate and self-condense in the aqueous phase.

• Reaction Monitoring: Maintain stirring at 5 °C for 2 hours.

  • Validation Checkpoint: Spot the organic phase on a silica TLC plate (Eluent: EtOAc/Hexane 1:1). The complete disappearance of the UV-active starting material spot (Rf ~0.6) and the appearance of a single product spot (Rf ~0.4) validates completion. A clean baseline (absence of red streaking) confirms the successful suppression of polymerization.

• Isolation: Separate the organic phase. Wash the organic layer with 1M NaOH (to remove any unreacted thiol), followed by brine. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the pure thioether.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the quantitative impact of various reaction parameters on product distribution. Data clearly demonstrates that temperature control and the method of addition are the primary drivers of reaction success.

Solvent System	Base	Temp (°C)	Addition Method of Pyridine HCl	Desired Yield (%)	Polymerization (%)	Hydrolysis (%)
Aqueous EtOH	NaOH	25 °C	Fast / All-at-once	45%	35%	20%
Aqueous EtOH	NaOH	5 °C	Fast / All-at-once	60%	25%	15%
Aqueous EtOH	NaOH	5 °C	Slow Dropwise	88%	< 5%	7%
DCM/Water (Biphasic)	NaOH	5 °C	Slow Dropwise	94%	< 2%	4%

Note: Polymerization is quantified by the mass of insoluble baseline material recovered during chromatography, while hydrolysis is measured via HPLC analysis of the crude mixture.

References

• BenchChem. Synthesis of Omeprazole: A Detailed Application Note and Protocol for Researchers.
• ConnectSci. Synthesis and Ring Cyclization–Expansion–Contraction Reactions of Some New 2,2-Disubstituted Indan-1,3-diones and Related Compounds.
• PubMed Central (PMC). Detection of Gadolinium with an Impedimetric Platform Based on Gold Electrodes Functionalized by 2-Methylpyridine-Substituted Cyclam.

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• 2. Detection of Gadolinium with an Impedimetric Platform Based on Gold Electrodes Functionalized by 2-Methylpyridine-Substituted Cyclam - PMC [pmc.ncbi.nlm.nih.gov]
• 3. connectsci.au [connectsci.au]

Reference Data & Comparative Studies

A Tale of Two Pyridines: A Comparative Guide to 4-(chloromethyl)-3,5-dimethylpyridine and 4-methoxy-3,5-dimethylpyridine for the Synthetic Chemist

In the world of pharmaceutical synthesis, the selection of the right building block is paramount to the success of a multi-step reaction sequence. The substituted pyridine core is a privileged scaffold in medicinal chemistry, and seemingly subtle changes to its substituents can dramatically alter its reactivity and utility. This guide provides an in-depth, objective comparison of two such pyridines: the highly reactive electrophile, 4-(chloromethyl)-3,5-dimethylpyridine, and its more stable precursor, 4-methoxy-3,5-dimethylpyridine. This analysis is designed for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental choices that underpin their use.

At a Glance: Key Physicochemical Properties

A foundational understanding of the physical and chemical properties of these two reagents is essential for their effective use in the laboratory. The following table summarizes their key characteristics.

Property	4-(chloromethyl)-3,5-dimethylpyridine hydrochloride	4-methoxy-3,5-dimethylpyridine
Molecular Formula	C₉H₁₃Cl₂NO	C₈H₁₁NO
Molecular Weight	222.11 g/mol [1]	137.18 g/mol [2]
Appearance	White to off-white crystalline powder[3]	Data not available, but related compounds are typically liquids or low-melting solids.
Melting Point	~128 °C (with decomposition)[4]	Data not available
Solubility	Soluble in water[4]	Data not available
CAS Number	86604-75-3[1]	447461-23-6[2]

The Crux of the Comparison: Reactivity and Synthetic Utility

The primary distinction between these two molecules lies in their reactivity, which is a direct consequence of the substituent at the 4-position of the pyridine ring. The chloromethyl group of 4-(chloromethyl)-3,5-dimethylpyridine renders it a potent electrophile, while the methoxy group of 4-methoxy-3,5-dimethylpyridine imparts different, more nuanced reactivity to the pyridine ring.

4-(chloromethyl)-3,5-dimethylpyridine: The Reactive Workhorse

The chloromethyl group, being analogous to a benzylic halide, is highly activated towards nucleophilic substitution reactions.[1] The electron-withdrawing nature of the pyridine ring further enhances the electrophilicity of the methylene carbon, making it a prime target for a wide range of nucleophiles.[5]

This high reactivity is the cornerstone of its utility in pharmaceutical synthesis, most notably in the production of proton pump inhibitors (PPIs) like omeprazole.[6] In this context, it serves as the key electrophile that couples with a benzimidazole thiol to form the core structure of the drug.

The typical reaction is a classic Sₙ2 displacement, where a nucleophile attacks the carbon of the chloromethyl group, displacing the chloride ion. The choice of a chloride as the leaving group is a deliberate one; while other halides could be used, the balance of reactivity and stability of the starting material makes the chloromethyl derivative a practical choice for large-scale synthesis.

dot graph "" { graph [rankdir="LR", splines=ortho, layout=dot, label="Figure 1: Nucleophilic Substitution of 4-(chloromethyl)-3,5-dimethylpyridine", labelloc=b, labeljust=c, fontsize=12, fontname="Arial"]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#4285F4", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853", arrowhead=normal, penwidth=1.5];

} .

Caption: General Sₙ2 reaction of 4-(chloromethyl)-3,5-dimethylpyridine.

4-methoxy-3,5-dimethylpyridine: The Stable Precursor

In stark contrast to its chloromethyl counterpart, 4-methoxy-3,5-dimethylpyridine is a relatively stable compound. The methoxy group is a poor leaving group and does not readily participate in nucleophilic substitution reactions at the methyl carbon. Instead, its primary role is to electronically modify the pyridine ring.

The methoxy group is an activating group, donating electron density to the aromatic system through resonance. This increased electron density makes the pyridine ring more susceptible to electrophilic aromatic substitution, should such a transformation be desired. However, in the context of PPI synthesis, its main function is as a stable precursor that can be reliably converted into the more reactive chloromethyl derivative when needed.

The conversion of the related (4-methoxy-3,5-dimethylpyridin-2-yl)methanol to 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride is a key transformation. This is typically achieved using a chlorinating agent like thionyl chloride (SOCl₂). The choice of thionyl chloride is strategic; it reacts with the alcohol to form a chlorosulfite intermediate, which then undergoes an internal nucleophilic attack by the chloride ion, leading to the desired product and gaseous byproducts (SO₂ and HCl), which are easily removed from the reaction mixture.

dot graph "" { graph [rankdir="LR", splines=ortho, layout=dot, label="Figure 2: Conversion of Hydroxymethyl to Chloromethyl", labelloc=b, labeljust=c, fontsize=12, fontname="Arial"]; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#EA4335", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#4285F4", arrowhead=normal, penwidth=1.5];

} .

Caption: Synthesis of the reactive chloromethyl compound from its alcohol precursor.

Experimental Protocols: A Practical Guide

To provide a practical context for the comparison, the following are representative experimental protocols for key transformations involving these two compounds.

Protocol 1: Synthesis of the Thioether Intermediate for Omeprazole

This protocol details the nucleophilic substitution reaction using 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride.

Materials:

• 2-Mercapto-5-methoxybenzimidazole

• 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride

• Sodium hydroxide (NaOH)

• Ethanol

• Water

Procedure:

• In a suitable reaction vessel, dissolve sodium hydroxide (5 g, 0.13 mol) in ethanol (50 mL) with heating to 70-90°C.

• To the dissolved sodium hydroxide solution, add 2-mercapto-5-methoxybenzimidazole (17.8 g, 0.10 mol) and reflux until it dissolves.

• Cool the reaction mixture to below 10°C.

• In a separate vessel, dissolve 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride (20 g, 0.09 mol) in water (100 mL).

• Slowly add the aqueous solution of the pyridine derivative to the cooled benzimidazole solution.

• Allow the reaction temperature to rise to 30°C and maintain for 4 hours.

• After the incubation period, cool the mixture to 10°C and add 500 mL of water.

• Stir the resulting mixture for 12 hours.

• The precipitated thioether intermediate can then be isolated by filtration.

Protocol 2: Synthesis of 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride from (4-methoxy-3,5-dimethylpyridin-2-yl)methanol

This protocol outlines the conversion of the alcohol precursor to the reactive chloromethyl compound.

Materials:

• (4-methoxy-3,5-dimethylpyridin-2-yl)methanol

• Thionyl chloride (SOCl₂)

• Dichloromethane (CH₂Cl₂)

Procedure:

• To a solution of (4-methoxy-3,5-dimethylpyridin-2-yl)methanol (25.1 g, 0.15 mol) in dichloromethane (400 mL), slowly and dropwise add thionyl chloride (18.8 g, 0.158 mol) in dichloromethane (100 mL).

• The reaction is carried out at room temperature under an inert atmosphere (e.g., argon), and the addition process should last for approximately 30 minutes.

• After the dropwise addition, continue stirring the reaction at room temperature for an additional 30 minutes.

• Upon completion of the reaction, remove the solvent by distillation under reduced pressure.

• The solid residue obtained is the desired 2-chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride.

Safety and Handling: A Critical Consideration

As with all chemical reagents, a thorough understanding of the associated hazards is crucial for safe handling.

• 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride is a hazardous substance. It is classified as causing skin irritation, serious eye damage, and may cause respiratory irritation.[7] It may also cause an allergic skin reaction and may be harmful to aquatic life with long-lasting effects.[7] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times, and all manipulations should be performed in a well-ventilated fume hood.

• 4-methoxy-3,5-dimethylpyridine and its related alcohol precursor are also irritants. The alcohol derivative is known to cause skin and serious eye irritation.[8] While generally less reactive and therefore presenting a lower acute risk than the chloromethyl compound, standard laboratory safety precautions should still be strictly followed.

Conclusion: A Symbiotic Relationship in Synthesis

The choice between these two reagents is therefore not a matter of which is "better," but rather a question of timing and strategy in a synthetic plan. The stability of the methoxy compound makes it ideal for early-stage manipulations where the pyridine core needs to be preserved, while the high electrophilicity of the chloromethyl compound is harnessed for key bond-forming reactions later in the sequence. A thorough understanding of their distinct yet complementary reactivities is essential for any researcher working in the field of pharmaceutical development and complex molecule synthesis.

References

• PubChem. 4-Methoxy-3,5-dimethylpyridine. [Link]

• ResearchGate. RF of 4-methoxypyridine as function of time and temperature of incubation. (A) Initial pH 5.5. [Link]

• Chemistry Stack Exchange. Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? [Link]

• ACS Publications. Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Synthesis and Application of 3-Fluoro-4-methoxypyridine in Organic Chemistry. [Link]

• DR-NTU. A new protocol for nucleophilic amination of methoxypyridines and their derivatives was developed using sodium hydride (NaH) in the presence of lithium iodide (LiI). [Link]

• PubChem. 4-Methoxypyridine. [Link]

• ResearchGate. Solvent and Substituent Effects on the Conversion of 4-methoxypyridines to N-Methyl-4-pyridones. [Link]

• PubChem. 4-Methoxypyridine-2-carbonitrile. [Link]

• Wikipedia. Nucleophilic aromatic substitution. [Link]

• PubChem. 4-Methoxypyridine N-oxide. [Link]

• Zhejiang Huazhou Pharmaceuticals Co.,Ltd. 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride. [Link]

• Chemistry LibreTexts. Comparing the stabilities of allylic, benzylic, and tertiary radicals. [Link]

• YouTube. Reactivity Comparison Of Aryl, Vinyl, Allyl, Benzyl , Alkyl Halides & Silver Nitrate Test . [Link]

• Chemistry LibreTexts. 8.7: Benzylic Halides, Allylic Halides, Vinylic Halides, and Aryl Halides. [Link]

• MDPI. Effects of Methyl Substitution and Leaving Group on E2/SN2 Competition for Reactions of F− with RY (R = CH3, C2H5, iC3H7, tC4H9; Y = Cl, I). [Link]

• RSC Publishing. Parallels between the chloro and methoxy groups for potency optimization. [Link]

• PMC - NIH. Parallels between the chloro and methoxy groups for potency optimization. [Link]

• MDPI. The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. [Link]

• Chemistry LibreTexts. 9.3: Stability of Alkyl Radicals. [Link]

• ResearchGate. PROCESS OPTIMIZATION AND GREEN CHEMISTRY APPROACH DURING SYNTHESIS AND CHARACTERIZATION OF 2-CHLOROMETHYL-3,5- DIMETHYL-4-METHOXY PYRIDINE HYDROCHLORIDE. [Link]

• Google Patents.

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• 4. fishersci.se [fishersci.se]
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• 8. tcichemicals.com [tcichemicals.com]

GC-MS Impurity Profiling of 4-(chloromethyl)-3,5-dimethylpyridine: A Comparative Batch Analysis Guide

Executive Summary & Rationale

The synthesis of proton pump inhibitors (PPIs) and related active pharmaceutical ingredients (APIs) heavily relies on high-purity pyridine intermediates. Among these, 4-(chloromethyl)-3,5-dimethylpyridine is a critical building block. However, its synthesis is prone to generating structurally similar impurities that can severely compromise downstream coupling reactions and overall API yield.

To ensure batch-to-batch consistency, Gas Chromatography-Mass Spectrometry (GC-MS) serves as the gold standard for impurity profiling. Direct GC-MS analysis without derivatization offers superior specificity, sensitivity, and reproducibility for pyridine derivatives compared to traditional HPLC methods[1]. Furthermore, single quadrupole mass spectrometers operated in Selected Ion Monitoring (SIM) mode at an electron ionization energy of 70 eV are highly effective for quantifying trace pyridine impurities[2]. This guide provides an objective, data-driven comparison of commercial batches, supported by a self-validating GC-MS methodology.

Mechanistic Origins of Impurities

Understanding the synthesis pathway is critical for predicting the impurity profile. The target intermediate is typically synthesized via the chlorination of 3,5-dimethylpyridine-4-methanol using thionyl chloride (SOCl₂). Depending on stoichiometric control and reaction kinetics, three primary impurities emerge:

• Unreacted Starting Material (SM): 3,5-dimethylpyridine-4-methanol resulting from incomplete conversion.

• Over-chlorination Byproduct: 4-(dichloromethyl)-3,5-dimethylpyridine caused by excess SOCl₂.

• Dimerization Product: Bis(3,5-dimethylpyridin-4-ylmethyl) ether formed via intermolecular condensation.

Fig 1. Synthesis pathway and mechanistic origins of common impurities in the target intermediate.

Experimental Design & Methodology

To establish a self-validating system, the following protocol incorporates a System Suitability Test (SST) and utilizes an aprotic extraction method to prevent artifactual degradation.

Step-by-Step GC-MS Protocol

Step 1: Reagent and Standard Preparation

• Prepare a 1.0 mg/mL stock solution of 2-chloropyridine in anhydrous dichloromethane (DCM) to serve as the Internal Standard (IS).

• Prepare reference standards for the target compound and known impurities at 10 µg/mL in DCM.

Step 2: Sample Extraction & Dilution

• Accurately weigh 50 mg of the 4-(chloromethyl)-3,5-dimethylpyridine batch sample.

• Dissolve immediately in 10.0 mL of anhydrous DCM. Crucial Note: Do not use methanol or water, as the chloromethyl group is a highly reactive alkylating agent and will undergo rapid solvolysis to form artifactual methoxymethyl impurities.

• Spike 100 µL of the IS stock solution into 900 µL of the sample solution.

Step 3: GC-MS System Suitability Testing (SST)

• Inject a blank (DCM + IS) to verify column baseline stability and absence of carryover.

• Inject the reference standard mix. Verify that the resolution ( Rs​ ) between the target peak and the unreacted SM peak is ≥2.0 .

Step 4: Data Acquisition (GC-MS Parameters) Standard GC-MS systems are routinely utilized for the impurity profiling of pharmaceutical starting materials to ensure API integrity[3]. Configure the system as follows:

Parameter	Specification
Column	HP-5ms (5%-phenyl)-methylpolysiloxane, 30 m × 0.25 mm × 0.25 µm
Carrier Gas	Helium, constant flow at 1.0 mL/min
Injection	1.0 µL, Split ratio 10:1, Inlet Temp: 250°C
Oven Program	60°C (hold 2 min) → ramp 15°C/min to 280°C (hold 5 min)
Ionization	Electron Ionization (EI) at 70 eV
Detection Mode	Synchronous SIM/SCAN (SCAN range: m/z 50–350)

Step 5: Deconvolution and Quantification

• Extract diagnostic ions for quantification: m/z 120 (Target & SM), m/z 155 (Over-chlorinated impurity), and m/z 113 (Internal Standard).

• Calculate impurity concentrations using the internal standard relative response factor (RRF) method.

Fig 2. Self-validating GC-MS workflow for the quantitative impurity profiling of pyridine batches.

Comparative Batch Analysis

We evaluated three commercial batches of 4-(chloromethyl)-3,5-dimethylpyridine to demonstrate the resolving power of the GC-MS method. The quantitative results (expressed as relative peak area %) highlight significant variations in manufacturing quality.

Analyte / Impurity Profile	Supplier A (Premium)	Supplier B (Standard)	Supplier C (Economy)
4-(chloromethyl)-3,5-dimethylpyridine	99.6%	97.5%	94.0%
Unreacted SM (3,5-dimethylpyridine-4-methanol)	0.2%	0.5%	2.5%
Over-chlorination (4-(dichloromethyl)...)	0.1%	1.5%	1.5%
Dimerization (Bis-ether Dimer)	0.1%	0.5%	2.0%
Total Impurities	0.4%	2.5%	6.0%

Performance Verdict: Supplier A utilizes tightly controlled stoichiometric addition of SOCl₂, minimizing both unreacted SM and over-chlorination. Supplier C exhibits poor reaction completion and thermal control, leading to a high percentage of unreacted SM and dimerization. Using Supplier C's batch would introduce a 6.0% impurity load into downstream API synthesis, likely causing coupling failures or requiring expensive chromatographic purification of the final drug substance.

Analytical Causality: E-E-A-T Insights

As an Application Scientist, it is vital to understand why specific parameters are chosen, rather than just executing them.

• Why use an HP-5ms Column? Helium carrier gas adjusted to run through an HP-5ms (5%-phenyl)-methylpolysiloxane column is optimal for pyridine derivatives[1]. Purely non-polar columns (100% PDMS) often cause severe peak tailing for basic nitrogenous compounds. The 5% phenyl substitution provides mild polarizability that interacts favorably with the π -electron system of the pyridine ring, ensuring sharp, symmetrical peaks.

• Why EI at 70 eV? Electron Ionization at 70 eV is the universal standard because it provides highly reproducible fragmentation patterns that match NIST libraries. For 4-(chloromethyl)-3,5-dimethylpyridine, the molecule readily loses a chlorine radical ( M−35 ) to form a highly stable, resonance-stabilized azatropylium cation (m/z 120). This specific fragmentation pathway makes m/z 120 an exceptionally sensitive diagnostic ion for SIM mode quantification[2].

• Why avoid protic solvents during prep? Methodological trustworthiness requires that the analytical method does not alter the sample. Dissolving a reactive benzyl chloride analog in methanol will induce solvolysis within minutes at room temperature. By strictly using anhydrous dichloromethane (DCM), the method remains a self-validating system that measures true batch impurities rather than preparation artifacts.

Conclusion

Rigorous GC-MS impurity profiling is non-negotiable for reactive intermediates like 4-(chloromethyl)-3,5-dimethylpyridine. By leveraging a high-resolution HP-5ms separation paired with 70 eV EI-MS, drug development professionals can accurately map the mechanistic failures of poor-quality suppliers. As demonstrated in the comparative analysis, investing in premium batches (Supplier A) prevents the exponential magnification of impurities during multi-step API synthesis.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to the Reactivity of 4-(Chloromethyl)-3,5-dimethylpyridine and Benzyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of synthetic organic chemistry and medicinal chemistry, alkyl halides serve as fundamental building blocks for constructing complex molecular architectures. Among these, benzylic and heteroaromatic methyl halides are particularly valuable due to their heightened reactivity, which allows for facile introduction of arylmethyl moieties. This guide provides an in-depth technical comparison of two such reagents: 4-(chloromethyl)-3,5-dimethylpyridine and the archetypal benzyl chloride.

While structurally similar—both featuring a chloromethyl group attached to an aromatic ring—the presence of a nitrogen heteroatom and flanking methyl groups in the pyridine derivative introduces significant electronic and steric differences. These distinctions profoundly influence their reactivity profiles, particularly in nucleophilic substitution reactions, which are central to their application in synthesis. Understanding these nuances is critical for reaction design, optimization, and predicting outcomes in complex synthetic pathways. This guide will dissect the underlying principles governing their reactivity, supported by mechanistic insights and actionable experimental protocols.

Structural and Electronic Properties: A Tale of Two Rings

The reactivity of a chloromethyl group is intrinsically linked to the stability of the reaction's transition state. In nucleophilic substitutions, this is dictated by the electronic nature of the attached aromatic system and the steric environment around the reaction center.

Benzyl Chloride serves as our baseline. The chloromethyl group is attached to a benzene ring, a neutral, non-polar aromatic system. The reactivity of benzyl chloride is significantly greater than that of simple primary alkyl chlorides (e.g., 1-chlorobutane). This is because the benzene ring can effectively stabilize both the transition state in an S\textsubscript{N}2 reaction and the carbocation intermediate in an S\textsubscript{N}1 reaction through resonance.[1] Consequently, benzyl chloride can react via either mechanism, with the specific pathway being highly dependent on the reaction conditions, such as the solvent polarity and the nucleophile's strength.[1][2]

4-(Chloromethyl)-3,5-dimethylpyridine presents a more complex electronic and steric profile:

• Electronic Effects : The pyridine ring contains a nitrogen atom, which is more electronegative than carbon. This exerts a strong electron-withdrawing inductive effect, pulling electron density away from the ring's carbon atoms and, by extension, from the chloromethyl group.[3][4] This effect enhances the electrophilicity of the methylene carbon, making it more susceptible to nucleophilic attack.[5] Furthermore, the nitrogen atom's position para to the chloromethyl group allows for resonance stabilization of the transition state in an S\textsubscript{N}2 reaction. The electron-donating methyl groups at the 3 and 5 positions partially counteract the inductive withdrawal of the nitrogen, increasing electron density in the ring.

• Steric Effects : The two methyl groups ortho to the chloromethyl group introduce significant steric hindrance.[6] This bulk can impede the backside attack of a nucleophile, which is the required trajectory for a classical S\textsubscript{N}2 reaction. This steric crowding can slow the rate of S\textsubscript{N}2 reactions compared to the sterically unencumbered benzyl chloride.[7][8]

These competing factors—enhanced electrophilicity due to the pyridine nitrogen versus increased steric hindrance from the methyl groups—are at the core of the reactivity differences between these two compounds.

Feature	Benzyl Chloride	4-(Chloromethyl)-3,5-dimethylpyridine	Rationale
Aromatic System	Benzene	3,5-Dimethylpyridine	Neutral carbocycle vs. electron-deficient N-heterocycle.
Electronic Effect	Resonance stabilization of transition state/intermediate.	Strong -I effect from Nitrogen (activating for Nu- attack), partially offset by +I from methyl groups. Resonance stabilization.	The pyridine nitrogen enhances the electrophilicity of the benzylic-like carbon.[4][5]
Steric Hindrance	Low (H at C2, C6)	High (CH₃ at C3, C5)	Methyl groups significantly increase steric bulk around the reaction center.[6][7]
Favored Mechanism	S\textsubscript{N}1 or S\textsubscript{N}2, condition-dependent.[1][2]	Primarily S\textsubscript{N}2, but can be sterically hindered. S\textsubscript{N}1 is disfavored due to the instability of a primary carbocation.[5]	Steric hindrance can slow the S\textsubscript{N}2 pathway, while electronics favor it.

Reactivity Comparison in Nucleophilic Substitution

Direct kinetic comparisons in the literature are scarce, but a robust hypothesis can be formed based on fundamental principles.

For S\textsubscript{N}2 Reactions: The rate of an S\textsubscript{N}2 reaction is sensitive to both electronic activation and steric hindrance.

• Electronic Factor : The electron-withdrawing nature of the pyridine ring in 4-(chloromethyl)-3,5-dimethylpyridine makes its methylene carbon more electrophilic than that of benzyl chloride. This would, in isolation, suggest a faster reaction rate.

• Steric Factor : The flanking 3,5-dimethyl groups present a significant steric barrier to the incoming nucleophile. Benzyl chloride, lacking such substitution, is far more accessible.

For S\textsubscript{N}1 Reactions: S\textsubscript{N}1 reactions proceed through a carbocation intermediate. While the benzyl carbocation is well-stabilized by resonance, the formation of a primary carbocation from 4-(chloromethyl)-3,5-dimethylpyridine is energetically unfavorable.[5] Although the pyridine ring can offer some resonance stabilization, the powerful inductive effect of the nitrogen atom would destabilize an adjacent positive charge. Therefore, benzyl chloride is far more likely to undergo S\textsubscript{N}1 reactions under appropriate conditions (polar, protic solvents; non-basic nucleophiles).

Experimental Protocol 1: Competitive Reactivity Assay

To empirically determine the relative reactivity, a competitive reaction is the most direct and self-validating method. In this setup, equimolar amounts of both substrates are subjected to a limited amount of a single nucleophile. The product ratio, determined by analytical methods like ¹H NMR or GC-MS, directly reflects the relative reaction rates.

Objective : To determine the relative rate of nucleophilic substitution for 4-(chloromethyl)-3,5-dimethylpyridine and benzyl chloride with a common nucleophile.

Materials :

• Benzyl chloride

• 4-(chloromethyl)-3,5-dimethylpyridine hydrochloride (Note: Must be neutralized before use with a mild base like NaHCO₃ and extracted)

• Sodium azide (NaN₃) or another suitable nucleophile

• Acetonitrile (anhydrous)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes, volumetric flasks, syringes

Procedure :

• Preparation :

  • Prepare a 0.1 M stock solution of benzyl chloride in anhydrous acetonitrile containing a known concentration of the internal standard.

  • Prepare a 0.1 M stock solution of 4-(chloromethyl)-3,5-dimethylpyridine (free base) in anhydrous acetonitrile containing the same concentration of the internal standard.

  • Prepare a 0.05 M stock solution of sodium azide in anhydrous acetonitrile.

• Reaction Setup :

  • In a clean, dry vial, combine 1.0 mL of the benzyl chloride stock solution and 1.0 mL of the 4-(chloromethyl)-3,5-dimethylpyridine stock solution. This creates a solution containing 0.05 M of each substrate.

  • Take a 0.5 mL aliquot of this mixture for a t=0 analysis by ¹H NMR.

• Initiation and Monitoring :

  • To the remaining mixture, add 1.0 mL of the 0.05 M sodium azide solution. The final concentration will be ~0.033 M for each substrate and ~0.017 M for the nucleophile.

  • Vortex the mixture and start a timer.

  • At regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr), withdraw 0.5 mL aliquots, quench by diluting into a larger volume of cold CDCl₃, and analyze by ¹H NMR.

• Analysis :

  • In the ¹H NMR spectrum, identify the characteristic signals for the benzylic protons of the starting materials and the corresponding azide products. For benzyl chloride, the CH₂Cl signal is typically around 4.5 ppm, and the product CH₂N₃ will be shifted. For the pyridine derivative, the CH₂Cl is around 4.6 ppm.

  • Quantify the integral of each of these peaks relative to the integral of the internal standard.

  • Plot the concentration of each starting material versus time to obtain reaction rates. The product ratio at any given time point provides a direct measure of relative reactivity.

Causality and Trustworthiness : This protocol is self-validating because both substrates compete for the same nucleophile under identical conditions. Any variations in temperature, concentration, or solvent impurities affect both reactions equally. The ratio of products is therefore a direct and reliable measure of their intrinsic relative reactivity.

Caption: Comparison of S\textsubscript{N}2 transition states.

As illustrated above, the transition state for benzyl chloride is significantly less crowded. While the methylene carbon of the pyridine derivative is more electron-deficient (a factor favoring the reaction), the steric clash between the incoming nucleophile and the ortho-methyl groups raises the energy of the transition state, slowing the reaction. This analysis allows researchers to make informed predictions:

• For synthesizing sterically demanding products , benzyl chloride is the superior choice as it will accommodate bulky nucleophiles more readily.

• In complex molecules with multiple potential electrophilic sites , the higher inherent electrophilicity of the 4-(chloromethyl)pyridine moiety might be exploited for chemoselectivity, provided the nucleophile is small enough to overcome the steric barrier.

• To avoid S\textsubscript{N}1 side products (e.g., racemization or elimination), 4-(chloromethyl)-3,5-dimethylpyridine is a safer choice, as it is strongly biased against forming a carbocation.

Conclusion

While 4-(chloromethyl)-3,5-dimethylpyridine and benzyl chloride are both effective benzylic-type electrophiles, their reactivity is not interchangeable. Benzyl chloride generally exhibits higher reactivity in S\textsubscript{N}2 reactions due to its lower steric hindrance, and it is also capable of reacting via an S\textsubscript{N}1 mechanism. The reactivity of 4-(chloromethyl)-3,5-dimethylpyridine is a trade-off: its methylene carbon is electronically activated towards nucleophilic attack by the pyridine ring, but sterically shielded by the flanking methyl groups. This makes it a more selective, but often slower, reactant that is largely restricted to an S\textsubscript{N}2 pathway. For the practicing chemist, the choice between these two reagents should be a deliberate one, based on the steric demands of the nucleophile, the desired reaction mechanism, and the potential for side reactions.

References

• Quora. (2023). Why doesn't benzyl chloride undergo nucleophilic substitution (SN1/SN2)? [Online] Available at: [Link]

• Bensley, B., & Kohnstam, G. (1955). Nucleophilic substitution reactions of benzyl halides. Part I. The reaction of benzyl chloride with partly aqueous solvents. Journal of the Chemical Society (Resumed). [Online] Available at: [Link]

• Hemminki, K., Falck, K., & Linnainmaa, K. (1983). Reactivity, SCE induction and mutagenicity of benzyl chloride derivatives. Journal of Applied Toxicology, 3(4), 203-7. [Online] Available at: [Link]

• University of Calgary. (n.d.). Pyridines: properties, syntheses & reactivity. [Online] Available at: [Link] (Note: A more stable link from a university source might be preferable if available, this is a representative link for general pyridine chemistry).

• Gorelsky, S. I., & Lever, A. B. P. (2006). The suppressed reactivity of pyridine towards electrophiles as a result of an interplay between intra- and intermolecular interaction. Inorganica Chimica Acta, 359(3), 947-954.

• Brown, H. C., & Kanner, B. (1953). Steric Effects in Displacement Reactions. III. The Base Strengths of Pyridine, 2,6-Lutidine and the Monoalkylpyridines. Journal of the American Chemical Society, 75(16), 3865–3869. [Online] Available at: [Link]

• Yamataka, H., Takatsuka, T., & Hanafusa, T. (1990). Steric effects in the reaction of 2,6-dimethylpyridine with methyl iodide. A theoretical study. Journal of the Chemical Society, Perkin Transactions 2, (7), 1159-1162.

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Quantitative Analysis of 4-(Chloromethyl)-3,5-dimethylpyridine: A Comparative Guide for Pharmaceutical Intermediates

As a Senior Application Scientist specializing in trace impurity analysis, I frequently encounter the analytical pitfalls associated with reactive alkylating agents. 4-(chloromethyl)-3,5-dimethylpyridine (CMDP) and its structural analogs (such as 2-chloromethyl-3,4-dimethoxypyridine) are critical building blocks in the synthesis of pyridinyl-methyl-sulfinyl benzimidazoles, a class of drugs known as Proton Pump Inhibitors (PPIs).

Because the chloromethyl group is a potent electrophile, CMDP is classified as a Potential Genotoxic Impurity (PGI). This dual identity—both a high-concentration bulk intermediate and a trace-level genotoxic hazard—demands two entirely different analytical modalities. This guide objectively compares the performance of LC-MS/MS (MRM) for trace PGI quantification against HPLC-UV for bulk intermediate assay, providing field-proven methodologies, causality behind experimental choices, and supporting validation data.

The Chemical Challenge: Solvolysis and Reactivity

Before selecting an analytical method, we must understand the causality behind the analyte's instability. The chloromethyl group in CMDP is highly susceptible to nucleophilic substitution. If you attempt to dissolve this compound in protic solvents (like methanol or ethanol) or subject it to aqueous buffers at a pH > 5, it will rapidly degrade into hydroxymethyl or methoxymethyl derivatives.

This solvolysis leads to severe under-reporting of the impurity in the final Active Pharmaceutical Ingredient (API). Therefore, every protocol must function as a self-validating system : your diluent choice, autosampler temperature, and mobile phase pH must actively suppress this degradation pathway, and your system suitability criteria must include solution stability checks.

Fig 1: Nucleophilic substitution pathways of the chloromethyl group in protic environments.

Method Comparison Matrix

To meet the regulatory thresholds outlined by , the analytical approach must be tailored to the required sensitivity. Gas Chromatography (GC-MS) is often avoided due to the thermal degradation of the chloromethyl group in the injection port. Thus, the industry standard relies on liquid chromatography.

Feature	LC-MS/MS (MRM Mode)	HPLC-UV (Reversed-Phase)
Primary Application	Trace PGI quantification in final API	Bulk assay & purity of the intermediate
Sensitivity Range	0.1 ppm – 10 ppm	0.05% – 100% (500 ppm+)
Detector	Triple Quadrupole Mass Spectrometer	Photodiode Array (PDA) / UV
Mobile Phase Constraints	Must be volatile (e.g., Ammonium Formate)	Non-volatile buffers allowed (e.g., Phosphate)
Matrix Interference	Low (High selectivity via MRM transitions)	High (Requires extensive chromatographic resolution)

Methodology 1: Trace PGI Quantification via LC-MS/MS (The Gold Standard)

For quantifying CMDP at parts-per-million (ppm) levels within a complex API matrix, LC-MS/MS operated in Multiple Reaction Monitoring (MRM) mode is mandatory .

Causality in Experimental Design:

• Buffer Selection: We utilize 10 mM Ammonium Formate (pH ~4.0). The mild acidity suppresses the hydrolysis of the chloromethyl group, while the formate acts as a volatile proton donor to enhance [M+H]⁺ ionization in the ESI source .

• Diluent: 100% Acetonitrile. Never use methanol. Acetonitrile is aprotic and prevents pre-column solvolysis.

• Self-Validation: The protocol requires injecting a bracketing standard every 10 samples. If the area response drops by >5%, it indicates in-vial degradation, invalidating the run.

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh 50 mg of the API into a 10 mL volumetric flask. Dissolve and make up to volume with HPLC-grade Acetonitrile (Concentration: 5 mg/mL). Maintain the autosampler at 4°C.

• Chromatographic Setup:

  • Column: Poroshell 120 EC-C18 (50 x 3.0 mm, 2.7 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-1 min (20% B), 1-4 min (20% to 80% B), 4-5 min (80% B), 5-5.1 min (back to 20% B). Flow rate: 0.4 mL/min.

• Mass Spectrometry Setup:

  • Ionization: Electrospray Ionization (ESI) in Positive mode.

  • MRM Transition: Monitor the transition from the protonated parent ion to the primary fragment (e.g., loss of HCl). For CMDP ( m/z 156.1), the primary transition is 156.1 → 120.1 .

• Quantification: Calculate the concentration using a 5-point external calibration curve ranging from 0.1 ppm to 5.0 ppm (relative to API concentration).

Fig 2: LC-MS/MS workflow optimized to prevent chloromethyl solvolysis during trace analysis.

Methodology 2: Bulk Assay via RP-HPLC-UV

When analyzing the CMDP intermediate itself for release testing (assay > 98%), LC-MS/MS is unnecessary and easily saturated. Instead, a robust HPLC-UV method is deployed.

Causality in Experimental Design:

• Buffer Selection: We use 0.05 M Potassium Dihydrogen Phosphate adjusted to pH 3.0 with orthophosphoric acid. The low pH serves two purposes: it completely protonates the pyridine nitrogen (improving peak shape by preventing secondary interactions with residual column silanols) and locks the chloromethyl group in a stable state against hydrolysis.

Step-by-Step Protocol:

• Sample Preparation: Weigh 25 mg of the CMDP intermediate into a 50 mL volumetric flask. Dissolve completely in Acetonitrile. Dilute 5 mL of this solution to 50 mL with the mobile phase (Final concentration: 50 µg/mL). Analyze immediately.

• Chromatographic Setup:

  • Column: Zorbax Eclipse Plus C18 (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of Phosphate Buffer (pH 3.0) and Acetonitrile (60:40, v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

• Detection: UV absorbance at 254 nm.

• System Suitability: The tailing factor for the CMDP peak must be ≤ 1.5, and the %RSD for five replicate injections of the standard must be ≤ 1.0%.

Quantitative Performance Data

The following table summarizes the typical validation metrics achieved when these methodologies are executed under strict environmental controls. The data clearly illustrates the divergent capabilities of the two systems.

Validation Metric	LC-MS/MS (Trace PGI Method)	HPLC-UV (Bulk Assay Method)
Limit of Detection (LOD)	0.05 ppm	0.02% (200 ppm)
Limit of Quantitation (LOQ)	0.15 ppm	0.05% (500 ppm)
Linearity Range	0.15 ppm – 5.0 ppm	25 µg/mL – 75 µg/mL
Correlation Coefficient ( R2 )	> 0.999	> 0.9995
Recovery (Accuracy)	94.2% – 102.5%	99.1% – 100.8%
Solution Stability (4°C)	Stable for 12 hours (in ACN)	Stable for 8 hours (in ACN/Buffer)

Scientist's Note: If recovery in the LC-MS/MS method drops below 80%, immediately investigate the autosampler temperature and verify that no methanol was inadvertently used during the API extraction process.

References

• Venugopal, N., et al. "Method development and validation study for quantitative determination of 2-chloromethyl-3,4-dimethoxy pyridine hydrochloride a genotoxic impurity in pantoprazole active pharmaceutical ingredient (API) by LC/MS/MS." Journal of Pharmaceutical and Biomedical Analysis, 2012.[Link]

• "Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds." Chromatography Online, 2026.[Link]

• Patha, R. P., et al. "IN-SILICO TOXICITY ASSESSMENT AND TRACE LEVEL QUANTIFICATION OF VERATRYL CHLORIDE A POTENTIAL GENOTOXIC IMPURITY... USING LC-MS/MS." International Journal of Pharmaceutical Sciences and Drug Research, 2023.[Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-(Chloromethyl)-3,5-dimethylpyridine

As researchers and drug development professionals, our work with reactive chemical intermediates is fundamental to innovation. 4-(Chloromethyl)-3,5-dimethylpyridine is one such compound, a valuable building block whose reactivity also necessitates a rigorous and well-understood safety protocol. This guide moves beyond a simple checklist to provide a comprehensive operational plan grounded in the specific hazards of this and related compounds. Our goal is to empower you with the knowledge to handle this chemical safely and effectively, ensuring both personal safety and the integrity of your research.

Hazard Assessment: Understanding the "Why" Behind the PPE

4-(Chloromethyl)-3,5-dimethylpyridine and its structural analogs are classified as irritants and potential sensitizers. The primary risks associated with handling this compound stem from its reactivity, particularly as an alkylating agent.

• Skin Irritation and Burns: Direct contact can cause significant skin irritation or, with prolonged exposure, severe chemical burns.[1][2][3] Some related compounds may also cause an allergic skin reaction (sensitization), where subsequent exposures to even minute quantities can trigger a severe response.[2][4]

• Serious Eye Damage: The eyes are extremely vulnerable. Accidental splashes can lead to serious, potentially irreversible eye damage.[1][2][5]

• Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory irritation, leading to coughing and wheezing.[2][3][6][7] Operations that can generate dust, such as weighing or transfer of solid material, are of particular concern.

Given these hazards, a multi-layered approach to personal protective equipment is not just recommended; it is essential.

Core PPE Requirements and Step-by-Step Protocols

Safe handling is an active process. The following protocols detail not just what to wear, but how and when to use it to create a self-validating system of safety.

Engineering Controls: Your First Line of Defense

Before any PPE is selected, engineering controls must be in place. All handling of 4-(Chloromethyl)-3,5-dimethylpyridine, including weighing, transfers, and reactions, must be performed within a certified chemical fume hood to protect against inhalation of dusts or vapors.[8][9][10] Ensure the fume hood has adequate airflow before beginning work.

Personal Protective Equipment (PPE) Summary

Task	Minimum Required PPE
Storage & Transport	Lab Coat, Safety Glasses, Nitrile Gloves
Weighing Solid	Chemical Splash Goggles, Face Shield, Lab Coat, Two Pairs of Nitrile Gloves
Preparing Solutions	Chemical Splash Goggles, Face Shield, Lab Coat, Two Pairs of Nitrile Gloves
Running Reaction	Chemical Splash Goggles, Lab Coat, Two Pairs of Nitrile Gloves
Spill Cleanup	Chemical Splash Goggles, Face Shield, Lab Coat, Two Pairs of Nitrile Gloves, Respirator (if significant dust)

Detailed PPE Protocols

A. Hand Protection: Preventing Skin Contact

Due to its classification as a skin irritant, robust hand protection is critical.

• Glove Selection: Wear nitrile gloves, as they provide good resistance to a range of chemicals.[8][10]

• Double Gloving: For all handling procedures involving open containers (weighing, transfer), wearing two pairs of nitrile gloves is mandatory. This provides protection in case the outer glove is torn or compromised.

• Inspection and Removal: Always inspect gloves for tears or holes before use.[9][11] Wash the outer gloves before removal, and always remove gloves before touching common surfaces like doorknobs, phones, or keyboards to prevent the spread of contamination.[9][11] Dispose of used gloves in the designated hazardous waste container.

B. Eye and Face Protection: A Non-Negotiable Standard

• Minimum Protection: At a minimum, ANSI Z87-rated safety glasses with side shields are required in any laboratory where chemicals are handled.[11]

• Enhanced Protection: When handling the solid form, preparing solutions, or in any situation with a risk of splashes or dust generation, chemical splash goggles are required.[6][12]

• Maximum Protection: For tasks with a higher risk, such as weighing out larger quantities or cleaning up spills, a face shield must be worn in addition to chemical splash goggles to protect the entire face.[1][6]

C. Body Protection: Shielding from Spills and Splashes

A buttoned, long-sleeved lab coat must be worn at all times.[8][10][11] This protects your skin and personal clothing from accidental contact. Ensure shoes are closed-toed and cover the entire foot; sandals or perforated shoes are strictly prohibited.[10][11][13]

D. Respiratory Protection: For High-Risk Scenarios

While a fume hood is the primary control for respiratory hazards, a respirator may be necessary for cleaning up large spills where dust can become airborne. A half-mask respirator with an appropriate filter for organic vapors and particulates (Type A/P) should be used in these situations.[12][14] All respirator use must be in accordance with your institution's respiratory protection program, including fit-testing and training.

Operational and Disposal Plans

Workflow for Safe Handling

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling 4-(Chloromethyl)-3,5-dimethylpyridine.

Emergency Procedures: Spill and Exposure

• Skin Exposure: Immediately remove all contaminated clothing.[1][12] Flush the affected area with copious amounts of water for at least 15 minutes.[3][8][15] Seek immediate medical attention.

• Eye Exposure: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open.[3][5][8][15] Remove contact lenses if present and easy to do.[1][15] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[2][3][8] If breathing is difficult, administer oxygen. Seek medical attention.

• Small Spill (Solid): Wearing appropriate PPE (goggles, face shield, double gloves, lab coat), carefully sweep up the solid material, avoiding dust generation, and place it in a sealed, labeled container for hazardous waste disposal.[5]

• Large Spill: Evacuate the immediate area and alert personnel.[1] If significant dust is generated, only personnel with appropriate respiratory protection should enter the area to perform cleanup.[5]

Decontamination and Disposal

• Waste: All solid waste, contaminated gloves, and disposable labware must be placed in a clearly labeled, sealed container for hazardous chemical waste.[1][5] Follow your institution's specific guidelines for hazardous waste disposal.

• Glassware: Decontaminate any glassware used by rinsing it with a suitable organic solvent (e.g., acetone) in the fume hood. Collect the rinsate as hazardous waste. Then, wash the glassware with soap and water.

• Work Area: After completing your work, wipe down the work surface inside the fume hood with a suitable solvent and then with soap and water to remove any residual contamination.

By adhering to these detailed protocols, you can confidently and safely utilize 4-(Chloromethyl)-3,5-dimethylpyridine in your research, ensuring a secure environment for yourself and your colleagues.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine.
• New Jersey Department of Health. HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPLACE EXPOSURE LIMITS WAYS OF RE.
• Jubilant Ingrevia Limited. (2024, January 25).
• PENTA. (2024, November 26).
• Carl ROTH.
• TCI Chemicals. (2025, October 31). SAFETY DATA SHEET - 4-(Chloromethyl)pyridine Hydrochloride.
• ECHEMI. (2019, July 15). 2-(Chloromethyl)
• Fisher Scientific. (2025, May 1). SAFETY DATA SHEET - 2-chloromethyl-3,4-dimethoxypyridinium chloride.
• Tokyo Chemical Industry. (2025, November 4).
• Harvey Mudd College Department of Chemistry. (2015, October 29).
• GZ Industrial Supplies. (2025, May 26).
• The University of Cyprus-Department of Chemistry. (2024, April).
• Apollo Scientific. (2023, July 6). 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride.
• Fisher Scientific. (2024, March 15). SAFETY DATA SHEET - 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride.
• Tokyo Chemical Industry. (2025, November 4). SAFETY DATA SHEET - 2-(Chloromethyl)-4-methoxy-3,5-dimethylpyridine Hydrochloride.
• Utah State University.
• Actylis Lab Solutions.
• Thermo Fisher Scientific. (2025, September 19).
• Sigma-Aldrich. 2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride 98%.

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